Ganorbiformin B

Core Science & Biosynthesis

Unveiling Ganorbiformin B: A Technical Guide to its Discovery and Isolation from Ganoderma orbiforme

For Immediate Release

[City, State] – December 2, 2025 – The intricate world of natural product chemistry continues to yield compounds with significant therapeutic potential. Among these, Ganorbiformin B, a lanostane (B1242432) triterpenoid (B12794562) isolated from the medicinal mushroom Ganoderma orbiforme, stands out. This technical guide provides an in-depth overview of the discovery, isolation, and preliminary biological evaluation of Ganorbiformin B, tailored for researchers, scientists, and professionals in drug development.

Introduction: The Genus Ganoderma and the Emergence of Ganorbiformin B

The genus Ganoderma, comprising species commonly known as "Reishi" or "Lingzhi," has been a cornerstone of traditional Asian medicine for centuries. These fungi are renowned for producing a diverse arsenal (B13267) of bioactive secondary metabolites, with lanostane-type triterpenoids being a major and pharmacologically significant class.[1][2][3] These compounds have demonstrated a wide range of biological activities, including cytotoxic, anti-inflammatory, and antimicrobial effects.[1][2][3]

Ganoderma orbiforme (synonymously known as Ganoderma boninense), a species found predominantly in Southeast Asia, has been the subject of phytochemical investigations leading to the discovery of a series of novel lanostane triterpenoids.[4][5] Among these is Ganorbiformin B, a compound belonging to a group of related molecules designated as Ganorbiformins A-G. The initial discovery and characterization of Ganorbiformin B were reported in a seminal 2013 study by Isaka and colleagues, which detailed the isolation of these compounds from cultures of the basidiomycete Ganoderma orbiforme BCC 22324.

Physicochemical Properties of Ganorbiformin B

Ganorbiformin B is a triterpenoid with the chemical formula C34H50O7. Its structure has been elucidated through extensive spectroscopic analysis.

Property	Data
Molecular Formula	C34H50O7
IUPAC Name	(5S,6S)-5-acetyloxy-6-[(3S,5R,10S,13R,14R,17R)-3-acetyloxy-4,4,10,13,14-pentamethyl-7-oxo-1,2,3,5,6,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-methylhept-2-enoic acid
Class	Lanostane Triterpenoid
Source Organism	Ganoderma orbiforme BCC 22324

Experimental Protocols: From Fungal Culture to Pure Compound

The isolation of Ganorbiformin B is a multi-step process involving fungal culture, extraction, and chromatographic separation. The following protocols are based on the methodologies described in the primary literature and general practices for the isolation of fungal triterpenoids.

Fungal Culture and Extraction

The process begins with the cultivation of Ganoderma orbiforme BCC 22324.

Caption: Fungal Culture and Extraction Workflow.

Chromatographic Purification

The crude extract, a complex mixture of metabolites, undergoes several stages of chromatography to isolate Ganorbiformin B.

Caption: Chromatographic Purification Workflow.

Biological Activity of Ganoderma orbiforme Triterpenoids

While specific biological activity data for Ganorbiformin B is not detailed in publicly available abstracts, the initial study on the Ganorbiformins from G. orbiforme included evaluation for several key bioactivities. The following sections describe generalized protocols for these assays.

Cytotoxicity Assays

The cytotoxic potential of compounds is often assessed against a panel of human cancer cell lines and a non-malignant cell line to determine selectivity.

Table 1: Cytotoxicity Data for Related Ganorbiformins from G. orbiforme

Compound	Cell Line	Activity (IC50 µM)
Ganorbiformin D	NCI-H187, MCF-7, KB	Not explicitly stated
Vero	Not explicitly stated
Ganorbiformin E	NCI-H187	7.0
MCF-7, KB, Vero	Not explicitly stated

Data is based on review articles citing the primary publication. "Not explicitly stated" indicates the value was not available in the reviewed abstracts.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Human cancer cell lines (e.g., NCI-H187, MCF-7) and a non-malignant cell line (e.g., Vero) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The test compound (e.g., Ganorbiformin B) is dissolved in a suitable solvent (e.g., DMSO) and added to the wells at various concentrations. Control wells receive only the solvent.

• Incubation: The plates are incubated for a specified period (e.g., 48-72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are solubilized with a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the control, and the IC50 value (the concentration at which 50% of cell growth is inhibited) is determined.

Antimalarial and Antitubercular Activity

The extracts and isolated compounds from G. orbiforme were also screened for their activity against Plasmodium falciparum and Mycobacterium tuberculosis.

Experimental Protocol: Antimalarial Assay (Plasmodium falciparum)

• Parasite Culture: The multidrug-resistant K1 strain of P. falciparum is cultured in human erythrocytes.

• Drug Treatment: The cultured parasites are treated with various concentrations of the test compound.

• Incubation: The treated cultures are incubated for a defined period.

• Growth Inhibition Assessment: Parasite growth inhibition is typically measured using methods such as the parasite lactate (B86563) dehydrogenase (pLDH) assay or by microscopic counting of Giemsa-stained smears.

• Data Analysis: The IC50 value is calculated.

Experimental Protocol: Antitubercular Assay (Mycobacterium tuberculosis)

• Bacterial Culture: The H37Ra strain of M. tuberculosis is cultured in a suitable broth medium.

• Compound Exposure: The bacterial culture is exposed to serial dilutions of the test compound in a 96-well plate format.

• Incubation: The plates are incubated for several days.

• Growth Inhibition Measurement: The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the compound that inhibits visible bacterial growth. This can be assessed using methods like the resazurin (B115843) microtiter assay or by measuring optical density.

Signaling Pathways and Future Directions

The precise mechanisms of action and the specific signaling pathways modulated by Ganorbiformin B have not yet been elucidated. Triterpenoids from other Ganoderma species have been shown to induce apoptosis in cancer cells through various pathways, including the inhibition of NF-κB signaling and the modulation of MAP kinase pathways.

Caption: Hypothesized Signaling Pathways.

Future research should focus on the complete elucidation of the biological activities of Ganorbiformin B, including its specific molecular targets and its efficacy in in vivo models. The synthesis of analogues may also provide opportunities to enhance its therapeutic potential.

Conclusion

Ganorbiformin B represents another promising lead compound from the rich chemical diversity of the Ganoderma genus. The methodologies for its isolation from G. orbiforme cultures are well-established, paving the way for further investigation into its pharmacological properties. For drug development professionals, Ganorbiformin B and its related compounds warrant further exploration as potential scaffolds for the development of new therapeutics.

Disclaimer: This document is intended for informational purposes for a scientific audience and is based on publicly available scientific literature. The full experimental details and data are contained within the cited primary research articles.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Rapid susceptibility testing of Mycobacterium tuberculosis (H37Ra) by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antimalarial Activity of Potential Inhibitors of Plasmodium falciparum Lactate Dehydrogenase Enzyme Selected by Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mmv.org [mmv.org]

The Fungal Treasure: A Technical Guide to the Natural Source and Biosynthesis of Ganorbiformin B

For Immediate Release

[City, State] – December 4, 2025 – Deep within the intricate metabolic pathways of the fungus Ganoderma orbiforme, a promising lanostane-type triterpenoid, Ganorbiformin B, has been identified. This technical guide offers researchers, scientists, and drug development professionals a comprehensive overview of the natural origins and the biosynthetic journey of this complex molecule. As interest in the therapeutic potential of Ganoderma species continues to grow, a detailed understanding of their unique secondary metabolites is paramount for future research and development.

Ganoderma orbiforme, a member of the Ganodermataceae family, serves as the natural manufactory for Ganorbiformin B. This fungus, like other species in its genus, is a rich source of highly oxygenated triterpenoids, which are believed to be the primary contributors to its medicinal properties. The isolation and structural elucidation of Ganorbiformin B from the cultures of Ganoderma orbiforme BCC 22324 has been a significant step in understanding the chemical diversity of this fungal genus.

Quantitative Data Summary

While the primary literature provides the definitive source of quantitative data, the following table summarizes the key physicochemical properties of Ganorbiformin B, essential for its identification and characterization.

Property	Value
Molecular Formula	C₃₄H₅₀O₇
Molecular Weight	570.8 g/mol
Compound Type	Lanostane-type Triterpenoid
Natural Source	Ganoderma orbiforme

Experimental Protocols: A Roadmap to Isolation and Characterization

The isolation and structural determination of Ganorbiformin B involve a multi-step process common in natural product chemistry. The following is a generalized protocol based on established methods for isolating triterpenoids from Ganoderma species. The specific details for Ganorbiformin B would be found in the primary research publication.

1. Fungal Cultivation and Extraction:

• Ganoderma orbiforme BCC 22324 is cultivated in a suitable liquid medium to generate a significant biomass of mycelia.

• The harvested mycelia are dried and pulverized.

• The powdered mycelia undergo exhaustive extraction with an organic solvent, typically methanol (B129727) or ethanol, to create a crude extract.

2. Solvent Partitioning:

• The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity (e.g., n-hexane, ethyl acetate (B1210297), and n-butanol). This step separates compounds based on their polarity, with triterpenoids like Ganorbiformin B typically concentrating in the ethyl acetate fraction.

3. Chromatographic Purification:

• The ethyl acetate fraction is subjected to a series of chromatographic techniques to isolate individual compounds.

  • Column Chromatography: Initial separation is performed on a silica (B1680970) gel or Sephadex LH-20 column, eluting with a gradient of solvents (e.g., a hexane-ethyl acetate or chloroform-methanol gradient).

  • High-Performance Liquid Chromatography (HPLC): Fractions containing the target compound are further purified using preparative or semi-preparative HPLC, often with a C18 reversed-phase column and a mobile phase of acetonitrile/water or methanol/water.

4. Structure Elucidation:

• The structure of the purified Ganorbiformin B is determined using a combination of spectroscopic methods:

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR experiments are conducted to elucidate the carbon skeleton and the relative stereochemistry of the molecule.

  • Electronic Circular Dichroism (ECD) Spectroscopy: Used in conjunction with computational calculations (Density Functional Theory - DFT) to determine the absolute configuration of the molecule.

Visualizing the Pathways: From Precursor to Product

The biosynthesis of Ganorbiformin B, a lanostane-type triterpenoid, follows the well-established isoprenoid pathway. The following diagrams illustrate the general biosynthetic route leading to lanostane (B1242432) triterpenoids in Ganoderma and a typical workflow for their isolation.

Biosynthesis pathway of Ganorbiformin B.

In-Depth Technical Guide to Ganorbiformin B: IUPAC Nomenclature, Synonyms, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ganorbiformin B, a lanostane (B1242432) triterpenoid (B12794562) isolated from the medicinal mushroom Ganoderma orbiforme. This document details its chemical identity, including its IUPAC name and known synonyms, and summarizes its biological activities with a focus on cytotoxicity. Experimental methodologies for its isolation and bioactivity assessment are also presented.

Chemical Identity and Nomenclature

Ganorbiformin B is a complex triterpenoid belonging to the lanostane class, which are characterized by a tetracyclic core structure.

IUPAC Name: (5S,6S)-5-acetyloxy-6-[(3S,5R,10S,13R,14R,17R)-3-acetyloxy-4,4,10,13,14-pentamethyl-7-oxo-1,2,3,5,6,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-methylhept-2-enoic acid[1].

Synonyms: At present, the primary synonym for this compound is Ganorbiformin B itself[1].

Chemical Formula: C₃₄H₅₀O₇[1]

Molecular Weight: 570.8 g/mol [1]

Physicochemical and Biological Data

The following table summarizes key physicochemical and biological data for Ganorbiformin B. This information is critical for its potential application in drug discovery and development.

Property	Value	Reference
Molecular Formula	C₃₄H₅₀O₇	[1]
Molecular Weight	570.8 g/mol	[1]
Cytotoxicity (KB cells)	IC₅₀: >100 µM
Cytotoxicity (MCF-7 cells)	IC₅₀: >100 µM
Cytotoxicity (NCI-H187 cells)	IC₅₀: >100 µM
Antimalarial Activity	IC₅₀: >100 µM
Antitubercular Activity	MIC: >200 µM

Experimental Protocols

This section details the methodologies employed for the isolation of Ganorbiformin B and the assessment of its biological activities, as reported in the scientific literature.

Isolation of Ganorbiformin B

Ganorbiformin B was isolated from the cultured mycelium of the basidiomycete Ganoderma orbiforme BCC 22324. The general workflow for its isolation is as follows:

Caption: Isolation workflow for Ganorbiformin B.

Cytotoxicity Assays

The cytotoxic activity of Ganorbiformin B was evaluated against several human cancer cell lines using a colorimetric assay.

Cell Lines:

• KB (human oral epidermoid carcinoma)

• MCF-7 (human breast adenocarcinoma)

• NCI-H187 (human small cell lung cancer)

Methodology:

• Cell Seeding: Cells were seeded into 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: The cells were then treated with various concentrations of Ganorbiformin B.

• Incubation: The plates were incubated for a specified period (typically 48-72 hours).

• Viability Assessment: Cell viability was determined using a reagent such as resazurin (B115843) or MTT. The absorbance was measured using a microplate reader.

• IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) values were calculated from the dose-response curves.

Signaling Pathways and Mechanism of Action

The current body of scientific literature does not provide specific details on the signaling pathways modulated by Ganorbiformin B or its precise mechanism of action. Triterpenoids isolated from Ganoderma species are known to exhibit a wide range of biological activities, including anti-inflammatory and cytotoxic effects, often through the modulation of pathways such as NF-κB and apoptosis-related cascades. However, further research is required to elucidate the specific molecular targets and pathways of Ganorbiformin B.

Caption: Hypothetical signaling pathway for Ganorbiformin B.

Conclusion and Future Directions

Ganorbiformin B is a structurally complex triterpenoid from Ganoderma orbiforme. While its IUPAC name and basic properties have been established, current data indicates it does not possess significant cytotoxic, antimalarial, or antitubercular activity at the concentrations tested. Further research is warranted to explore other potential biological activities and to investigate its effects on a wider range of cell lines and biological targets. Elucidating its mechanism of action will be crucial for determining its potential as a therapeutic agent or a lead compound for drug development.

References

• 1. researchgate.net [researchgate.net]

A Technical Guide to the Potential Biological Activities of Ganoderma-Derived Compounds: A Proxy for Understanding Novel Molecules like Ganorbiformin B

Disclaimer: As of December 2025, publicly available scientific literature contains no specific data on a compound designated "Ganorbiformin B." Therefore, this document provides a comprehensive overview of the well-documented biological activities of other bioactive molecules isolated from the Ganoderma genus, particularly triterpenoids and polysaccharides. This information is intended to serve as a foundational guide for researchers, scientists, and drug development professionals interested in the potential therapeutic properties of novel Ganoderma compounds, under the hypothesis that a compound named "Ganorbiformin B" would likely be a triterpenoid (B12794562) or a related secondary metabolite from this genus and may share similar biological activities.

Introduction to Bioactive Compounds from Ganoderma

The medicinal mushroom Ganoderma lucidum (Lingzhi or Reishi) and other species of the Ganoderma genus are rich sources of a diverse array of secondary metabolites.[1] The most extensively studied of these are the triterpenoids (including ganoderic acids, lucidenic acids, and ganoderols) and polysaccharides.[2][3] These classes of compounds have been shown to possess a wide range of pharmacological effects, including anti-cancer, anti-inflammatory, antioxidant, immunomodulatory, and hepatoprotective activities.[4][5] Triterpenoids, in particular, are known for their cytotoxic effects against various cancer cell lines.[6][7]

Potential Anti-Cancer Activities

Triterpenoids isolated from Ganoderma species have demonstrated significant anti-cancer properties, including anti-proliferative, anti-metastatic, and anti-angiogenic effects.[6][7] The primary mechanisms of action involve the induction of cell cycle arrest and apoptosis (programmed cell death).[8]

Quantitative Data on Anti-Cancer Activity

The following table summarizes the in-vitro anti-cancer efficacy of various triterpenoid-rich extracts and isolated compounds from Ganoderma species across different cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological function.

Compound/Extract	Cancer Cell Line	Effect	IC50 Value
Ethanol-soluble acidic component (mainly triterpenes)	MCF-7 (Breast Cancer)	Reduced cell viability	~100 µg/mL[8]
Ethanol-soluble acidic component (mainly triterpenes)	MDA-MB-231 (Breast Cancer)	Reduced cell viability	~60 µg/mL[8]
Ganoderic Acid A	HepG2 (Hepatocellular Carcinoma)	Inhibition of proliferation	Concentration-dependent[8]
Ganoderic Acid A	SMMC7721 (Hepatocellular Carcinoma)	Inhibition of proliferation	Concentration-dependent[8]
Ganoderiol F	MDA-MB-231 (Breast Cancer)	Induced cell death	Concentration-dependent[8]
Ganoderiol F	MCF-7 (Breast Cancer)	Induced cell death	Concentration-dependent[8]
Ganoderiol F	MDA-MB-468 (Breast Cancer)	Induced cell death	Concentration-dependent[8]
Ganoderiol F	SK-BR-3 (Breast Cancer)	Induced cell death	Concentration-dependent[8]
Ganoderic acid T	95-D (Lung Cancer)	Anti-proliferative	Not specified[9]
Triterpenes from G. lucidum (GLT)	DU-145 (Prostate Cancer)	Induced apoptosis	Markedly increased at 2 mg/ml[10]

Signaling Pathways in Anti-Cancer Activity

Ganoderma triterpenoids modulate several intracellular signaling pathways that are often dysregulated in cancer.[8] Key pathways include:

• NF-κB Signaling: A commercial standardized G. lucidum extract has been shown to inhibit cancer cell growth by suppressing AKT/NF-κB signaling, which in turn induces apoptosis and cell cycle arrest.[9]

• MAPK/ERK Signaling: Extracts from Ganoderma lucidum have been found to inhibit the migration of MCF-7 breast cancer cells by down-regulating the MAPK signal.[8]

• p53 and Androgen Receptor: The anti-cancer properties of G. lucidum triterpenoids have also been linked to the involvement of the p53 tumor suppressor and the androgen receptor.[6][7]

Figure 1: Simplified diagram of potential anti-cancer signaling pathways modulated by Ganoderma triterpenoids.

Experimental Protocols for Assessing Anti-Cancer Activity

• Cell Viability Assay (MTT Assay):

  • Seed cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with varying concentrations of the test compound (e.g., a Ganoderma extract or isolated triterpenoid) for a specified duration (e.g., 24, 48, 72 hours).

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

• Apoptosis Assay (Annexin V-FITC and Propidium (B1200493) Iodide Staining):

  • Treat cancer cells with the test compound for a specified time.

  • Harvest the cells and wash them with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark.

  • Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

• Cell Cycle Analysis (Propidium Iodide Staining):

  • Treat cells with the test compound and harvest them.

  • Fix the cells in cold 70% ethanol.

  • Wash the cells and treat them with RNase A to remove RNA.

  • Stain the cellular DNA with propidium iodide.

  • Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M).

Potential Anti-Inflammatory and Antioxidant Activities

Bioactive compounds from Ganoderma lucidum, including triterpenoids and polysaccharides, have demonstrated anti-inflammatory and antioxidant properties.[4][11]

Mechanisms of Anti-Inflammatory and Antioxidant Action

The anti-inflammatory effects of Ganoderma compounds are often attributed to the inhibition of pro-inflammatory mediators and the modulation of inflammatory signaling pathways. The antioxidant activity is linked to the scavenging of free radicals and the enhancement of endogenous antioxidant enzyme activity.

References

• 1. Secondary metabolites from Ganoderma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Natural Bio-Compounds from Ganoderma lucidum and Their Beneficial Biological Actions for Anticancer Application: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review of Bioactive Components and Pharmacological Effects of Ganoderma lucidum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijfmr.com [ijfmr.com]
• 6. Anti-cancer properties of triterpenoids isolated from Ganoderma lucidum - a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Anticancer effect of triterpenes from Ganoderma lucidum in human prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

In-Depth Technical Guide to Ganorbiformin B: Molecular Profile and Biological Evaluation

For Immediate Release

This technical document provides a comprehensive overview of the molecular characteristics and potential biological activities of Ganorbiformin B, a lanostane-type triterpenoid. This guide is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Core Molecular Data

Ganorbiformin B is a complex natural product with the following molecular attributes:

Parameter	Value	Reference
Molecular Formula	C₃₄H₅₀O₇	[1]
Molecular Weight	570.8 g/mol	[1]
IUPAC Name	(5S,6S)-5-acetyloxy-6-[(3S,5R,10S,13R,14R,17R)-3-acetyloxy-4,4,10,13,14-pentamethyl-7-oxo-1,2,3,5,6,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-methylhept-2-enoic acid	[1]

Biological Activity and Experimental Protocols

While specific experimental data on the biological activity of Ganorbiformin B is not extensively available in the public domain, triterpenoids isolated from Ganoderma species, the fungal genus from which Ganorbiformin B is derived, are widely reported to possess significant cytotoxic and anti-inflammatory properties. The following sections detail generalized experimental protocols that are commonly employed to evaluate these activities for this class of compounds.

Cytotoxicity Assessment

The cytotoxic potential of compounds like Ganorbiformin B is a crucial first step in anticancer drug discovery. A standard method to determine this is the Sulforhodamine B (SRB) colorimetric assay.

Experimental Protocol: Sulforhodamine B (SRB) Cytotoxicity Assay

• Cell Culture: Human cancer cell lines (e.g., HGC-27, HeLa, A549, SMMC-7721) are cultured in appropriate media and conditions.

• Cell Seeding: Cells are seeded into 96-well plates at an optimal density and allowed to attach overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound (e.g., Ganorbiformin B) and incubated for a specified period (e.g., 72 hours).

• Cell Fixation: The cell monolayers are fixed with 10% (wt/vol) trichloroacetic acid.

• Staining: The fixed cells are stained with 0.4% (wt/vol) Sulforhodamine B solution.

• Washing: Unbound dye is removed by washing with 1% (vol/vol) acetic acid.

• Solubilization: The protein-bound dye is dissolved in a 10 mM Tris base solution.

• Absorbance Measurement: The optical density is measured at 510 nm using a microplate reader. The results are used to calculate the concentration at which 50% of cell growth is inhibited (IC₅₀).[2]

Anti-inflammatory Activity Evaluation

Triterpenoids from Ganoderma have been shown to exert anti-inflammatory effects, often through the modulation of key signaling pathways such as NF-κB. A common in vitro method to assess anti-inflammatory potential is the inhibition of protein denaturation assay.

Experimental Protocol: Inhibition of Albumin Denaturation Assay

• Reaction Mixture Preparation: A reaction mixture is prepared containing egg albumin, phosphate-buffered saline (pH 6.4), and varying concentrations of the test compound.

• Incubation: The mixtures are incubated at 37°C for 15 minutes.

• Heat-induced Denaturation: The mixtures are then heated at 70°C for 5 minutes to induce protein denaturation.

• Absorbance Measurement: After cooling, the absorbance of the solutions is measured at 660 nm.

• Calculation: The percentage inhibition of protein denaturation is calculated relative to a control without the test compound. A known anti-inflammatory drug (e.g., diclofenac (B195802) sodium) is used as a positive control.[3][4][5]

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate a representative experimental workflow for the isolation and bioactivity screening of a natural product like Ganorbiformin B, and a plausible signaling pathway that it may modulate based on the known activities of related compounds.

Fig. 1: Bioactivity-guided isolation workflow for Ganorbiformin B.

Fig. 2: Hypothesized inhibition of the NF-κB signaling pathway.

References

• 1. A flow-cytometry-based assay to assess granule exocytosis and GZB delivery by human CD8 T cells and NK cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of the Anti-inflammatory, Antimicrobial, Antioxidant, and Cytotoxic Effects of Chitosan Thiocolchicoside-Lauric Acid Nanogel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro anti-inflammatory activity of Ficus racemosa L. bark using albumin denaturation method - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Ganoderma Triterpenoids

For centuries, fungi of the genus Ganoderma, commonly known as Lingzhi or Reishi, have been a cornerstone of traditional medicine in Asia, used to treat a wide array of ailments and promote longevity.[1][2][3] Modern scientific investigation has identified triterpenoids as one of the primary classes of bioactive compounds responsible for the diverse pharmacological effects of Ganoderma.[1][2][4] These highly oxidized lanostane-type triterpenoids, particularly ganoderic acids, exhibit a broad spectrum of activities, including potent anti-cancer, anti-inflammatory, immunomodulatory, and hepatoprotective properties.[5][6][7][8]

This technical guide provides a comprehensive review of the current knowledge on Ganoderma triterpenoids (GTs), intended for professionals in the fields of natural product chemistry, pharmacology, and drug development. It details the biosynthesis of these complex molecules, outlines protocols for their extraction and analysis, summarizes their pharmacological activities with quantitative data, and visualizes the key molecular pathways they modulate.

Biosynthesis of Ganoderma Triterpenoids

Ganoderma triterpenoids are synthesized via the mevalonate (B85504) (MVA) pathway, a fundamental metabolic process in fungi.[1][6] This pathway begins with acetyl-CoA and proceeds through a series of enzymatic steps to produce the 30-carbon precursor, lanosterol (B1674476). Subsequent modifications, including oxidation, reduction, and cyclization, lead to the vast diversity of over 400 identified triterpenoids from various Ganoderma species.[1][9] Key enzymes in this pathway, such as 3-hydroxy-3-methylglutaryl-CoA reductase (HMGR), squalene (B77637) synthase (SQS), and lanosterol synthase (LS), have been cloned and are often targets for genetic engineering to enhance triterpenoid (B12794562) production.[1][6]

Caption: The Mevalonate (MVA) pathway for Ganoderma triterpenoid biosynthesis.

Experimental Protocols: Extraction and Analysis

The accurate study of Ganoderma triterpenoids relies on robust and reproducible experimental methods for their extraction, isolation, and quantification.

Extraction of Triterpenoids

The choice of extraction method significantly impacts the yield and profile of the recovered triterpenoids. Common techniques include traditional solvent extraction and modern assisted methods.

Protocol: Ultrasound-Assisted Extraction (UAE) This protocol is an efficient method for extracting triterpenoids from dried Ganoderma fruiting bodies.[10][11]

• Sample Preparation: Dry the Ganoderma lucidum fruiting bodies and grind them into a fine powder (e.g., 40-60 mesh).[12]

• Solvent Addition: Place a known quantity of the powder (e.g., 5 g) into a flask. Add the extraction solvent (e.g., 89.5% ethanol) at a specified solvent-to-material ratio (e.g., 27:1 mL/g).[10][11]

• Ultrasonication: Place the flask in an ultrasonic bath. Set the ultrasonic power (e.g., 480 W) and extraction time (e.g., 55 minutes).[11] The temperature can also be controlled (e.g., 60°C).

• Filtration and Concentration: After extraction, filter the mixture to separate the solid residue from the liquid extract. The resulting extract is then concentrated under reduced pressure using a rotary evaporator to yield the crude triterpenoid extract.[13]

• Storage: Store the dried extract at a low temperature (e.g., -20°C) for subsequent analysis.

Table 1: Comparison of Triterpenoid Extraction Methods

Method	Typical Solvent	Key Parameters	Advantages	Disadvantages	Reference(s)
Soxhlet Extraction	Ethanol, Chloroform	6-8 hours, Solvent boiling point	High extraction efficiency	Time-consuming, thermal degradation risk	[14]
Ultrasound-Assisted Extraction (UAE)	Ethanol, Methanol (B129727)	40-60 min, 100-500 W	Fast, efficient, reduced solvent use	Equipment cost, potential for radical formation	[10][11]
Heat-Assisted Extraction (HAE)	Aqueous Ethanol	~80 min, ~90°C	Simple, effective	Longer time than UAE, potential degradation	[10]

| Supercritical CO₂ Extraction (SFE) | CO₂ + Ethanol (co-solvent) | ~150 bar, ~60°C, ~120 min | High selectivity, no solvent residue | High initial equipment cost |[15] |

Caption: General workflow for extraction and isolation of Ganoderma triterpenoids.

Analytical Characterization and Quantification

High-Performance Liquid Chromatography (HPLC) is the most common technique for the separation and quantification of Ganoderma triterpenoids.[12][16][17] Coupling HPLC with Mass Spectrometry (MS) or using Nuclear Magnetic Resonance (NMR) spectroscopy allows for definitive structural elucidation.[13][18]

Protocol: HPLC-DAD for Triterpenoid Quantification This protocol is based on established methods for quantifying multiple ganoderic acids simultaneously.[16][17][19]

• Standard and Sample Preparation: Prepare stock solutions of reference standards (e.g., Ganoderic Acid A) in methanol. Prepare the crude extract sample by dissolving it in methanol and filtering through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • System: Agilent 1290 or similar HPLC system with a Diode Array Detector (DAD).[16]

  • Column: C18 reversed-phase column (e.g., Agilent Zorbax SB-C18, 250 mm × 4.6 mm, 5 µm).[16][17]

  • Mobile Phase: A gradient elution using Acetonitrile (Solvent A) and 0.03% aqueous phosphoric acid (Solvent B).[16][17]

  • Gradient Program: A typical gradient might be: 0-40 min, 25-32% A; 40-60 min, 32-40% A; 60-80 min, 40-60% A.[16]

  • Flow Rate: 1.0 mL/min.[16][17]

  • Detection Wavelength: 252 or 254 nm.[16][17]

  • Injection Volume: 10 µL.[16]

• Quantification: Construct a calibration curve using the reference standard. Identify and quantify the triterpenoids in the sample extract by comparing their retention times and peak areas to the standard curve. The Quantitative Analysis of Multi-components by Single Marker (QAMS) method can also be used, where Ganoderic Acid A serves as an internal standard to quantify other triterpenoids using relative correction factors.[16]

Table 2: Quantitative Analysis of Triterpenoids in Ganoderma Species by HPLC

Triterpenoid	Content (µg/mg of sample)	Species/Sample Source	Reference
Ganoderic Acid A	0.0 - 1.21	19 batches of Ganoderma and related species	[16]
Ganoderic Acid B	0.0 - 0.75	19 batches of Ganoderma and related species	[16]
Ganoderic Acid G	0.0 - 0.35	19 batches of Ganoderma and related species	[16]
Lucidenic Acid A	0.0 - 0.98	19 batches of Ganoderma and related species	[16]
Ganoderenic Acid D	0.0 - 0.52	19 batches of Ganoderma and related species	[16]

Note: Content varies significantly based on species, cultivation conditions, and extraction method.

Pharmacological Activities and Mechanisms

Ganoderma triterpenoids exhibit a remarkable range of biological activities, with anti-cancer and anti-inflammatory effects being the most extensively studied.[5][20]

Anti-Cancer Activity

GTs exert their anti-cancer effects through multiple mechanisms, including the induction of apoptosis (programmed cell death), cell cycle arrest, and inhibition of metastasis and angiogenesis.[5][20][21][22] These effects are mediated by the modulation of various intracellular signaling pathways that are often dysregulated in cancer.[21]

• Apoptosis Induction: Triterpenes from G. lucidum have been shown to induce apoptosis in various cancer cell lines, including prostate, breast, and liver cancer.[1][21] This is often achieved through the activation of the caspase cascade. For instance, Ganoderic Acid A induces apoptosis by increasing the expression of cleaved caspase-3.[21] A high dose (2 mg/ml) of G. lucidum triterpenes significantly increased the rate of apoptosis in DU-145 human prostate cancer cells.[21][23]

• Cell Cycle Arrest: GTs can halt the uncontrolled proliferation of cancer cells by arresting the cell cycle at different phases, commonly the G1 phase.[5][21] This prevents cancer cells from entering the S phase (DNA replication), thereby stopping their growth.[21]

• Signaling Pathway Modulation: Key pathways targeted by GTs include MAPK/ERK and NF-κB. Extracts from G. lucidum have been found to inhibit cancer cell migration by down-regulating the MAPK signal.[21]

Table 3: Cytotoxic Activity (IC₅₀) of Select Ganoderma Triterpenoids against Cancer Cell Lines

Compound	Cancer Cell Line	IC₅₀ Value	Reference
Ganoderenic Acid D	Hep G2 (Liver)	0.14 ± 0.01 mg/mL	[14]
Ganoderenic Acid D	HeLa (Cervical)	0.18 ± 0.02 mg/mL	[14]
Ganoderenic Acid D	Caco-2 (Colon)	0.26 ± 0.03 mg/mL	[14]
Ethyl Lucidenates A	HL-60 (Leukemia)	25.98 µg/mL	[24]
Ethyl Lucidenates A	CA46 (Lymphoma)	20.42 µg/mL	[24]
Ganoderic Acid DM	5α-reductase (Enzyme)	10.6 µM	[1][25]
Compound 25	CYP3A4 (Enzyme)	4.78 µM	[26][27]

| Compound 25 | CYP2C9 (Enzyme) | 11.37 µM |[26][27] |

Caption: Key anti-cancer signaling pathways modulated by Ganoderma triterpenoids.

Anti-Inflammatory Activity

Chronic inflammation is a key driver of many diseases. GTs have demonstrated significant anti-inflammatory effects by inhibiting the production of key inflammatory mediators.[7][28][29]

• Mechanism of Action: The anti-inflammatory effects of GTs are primarily mediated through the inhibition of the NF-κB and AP-1 signaling pathways.[28] Lipopolysaccharide (LPS)-stimulated macrophages are a common in vitro model for studying inflammation. GTs have been shown to suppress the secretion of inflammatory cytokines like TNF-α and IL-6, as well as mediators like nitric oxide (NO) and prostaglandin (B15479496) E₂ (PGE₂) in these cells.[28] This is achieved by preventing the phosphorylation of key signaling proteins such as p65 (a subunit of NF-κB) and MAP kinases (ERK1/2, JNK).[28][30]

References

• 1. A Review of Ganoderma Triterpenoids and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Review of Ganoderma Triterpenoids and Their Bioactivities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biosynthesis, Gene Expression, and Pharmacological Properties of Triterpenoids of Ganoderma Species (Agaricomycetes): A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Anti-cancer properties of triterpenoids isolated from Ganoderma lucidum - a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dl.begellhouse.com [dl.begellhouse.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Pharmacological Effects of Triterpenoids from Ganoderma lucidum and the Regulation of Its Biosynthesis [scirp.org]
• 10. Extraction of triterpenoids and phenolic compounds from Ganoderma lucidum: optimization study using the response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. vjs.ac.vn [vjs.ac.vn]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. vjol.info.vn [vjol.info.vn]
• 16. tandfonline.com [tandfonline.com]
• 17. Quantitative determination of six major triterpenoids in Ganoderma lucidum and related species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. ss3-production-public.s3.amazonaws.com [ss3-production-public.s3.amazonaws.com]
• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]
• 23. Anticancer effect of triterpenes from Ganoderma lucidum in human prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Triterpenoids from Ganoderma lucidum and their cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. encyclopedia.pub [encyclopedia.pub]
• 26. Triterpenoids from Ganoderma lucidum inhibit cytochrome P450 enzymes interfering with the metabolic process of specific clinical drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Frontiers | Triterpenoids from Ganoderma lucidum inhibit cytochrome P450 enzymes interfering with the metabolic process of specific clinical drugs [frontiersin.org]
• 28. Suppression of the inflammatory response by triterpenes isolated from the mushroom Ganoderma lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. The magical effects of Ganoderma lucidum triterpenoids [plantextractwholesale.com]
• 30. Molecular mechanisms of the chemical constituents from anti-inflammatory and antioxidant active fractions of Ganoderma neo-japonicum Imazeki - PMC [pmc.ncbi.nlm.nih.gov]

The Triterpenoid Classification of Ganorbiformin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ganorbiformin B, a natural product isolated from the medicinal mushroom Ganoderma orbiforme, is definitively classified as a lanostane-type triterpenoid (B12794562). This classification is substantiated by its biosynthetic origins, detailed spectroscopic analysis, and adherence to the structural characteristics of the triterpenoid class. This technical guide provides an in-depth analysis of the experimental evidence supporting this classification, including detailed methodologies for its isolation and structural elucidation, comprehensive spectroscopic data, and a review of its biosynthetic pathway. The information presented herein is intended to serve as a core resource for researchers in natural product chemistry, pharmacology, and drug development.

Introduction: The Basis of Triterpenoid Classification

Triterpenoids are a large and structurally diverse class of natural products derived from a C30 precursor, squalene (B77637). Their biosynthesis proceeds through the mevalonate (B85504) (MVA) or deoxyxylulose phosphate (B84403) (DXP) pathways, leading to the formation of the linear squalene molecule. Subsequent cyclization of squalene, mediated by oxidosqualene cyclase enzymes, generates the characteristic polycyclic skeletons of triterpenoids. The lanostane (B1242432) skeleton, a tetracyclic triterpenoid framework, is a hallmark of many bioactive compounds isolated from Ganoderma species. The classification of a natural product as a triterpenoid, and more specifically as a lanostane-type, relies on the definitive identification of this characteristic carbon skeleton and its biosynthetic origin from six isoprene (B109036) units.

Biosynthesis of Ganorbiformin B

Ganoderma triterpenoids (GTs), including Ganorbiformin B, are synthesized via the mevalonate (MVA) pathway.[1] This intricate biosynthetic cascade begins with acetyl-CoA and culminates in the formation of the lanostane skeleton, which is then further modified by various enzymes to yield a diverse array of triterpenoids.

Biosynthetic pathway of Ganorbiformin B.

Experimental Protocols

The isolation and structural elucidation of Ganorbiformin B from Ganoderma orbiforme (strain BCC 22324) involved a multi-step process as detailed in the primary literature.

Fungal Culture and Extraction

• Cultivation: The fungus Ganoderma orbiforme BCC 22324 was cultured on potato dextrose agar (B569324) (PDA) at 25 °C for 7 days. The mycelia were then transferred to a liquid medium containing malt (B15192052) extract (20 g/L), glucose (20 g/L), and peptone (1 g/L) and incubated at 25 °C on a rotary shaker at 150 rpm for 30 days.

• Extraction: The culture broth was filtered to separate the mycelia and the filtrate. The filtrate was extracted with ethyl acetate (B1210297) (EtOAc). The mycelia were dried and then extracted with methanol (B129727) (MeOH). The MeOH extract was concentrated and partitioned between EtOAc and water. The EtOAc extracts from both the filtrate and mycelia were combined and concentrated under reduced pressure to yield a crude extract.

Isolation and Purification

The crude extract was subjected to a series of chromatographic separations to isolate Ganorbiformin B.

References

• 1. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Total Synthesis of Ganorbiformin B: Application Notes and Protocols

To Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive review of the scientific literature, it has been determined that the total synthesis of Ganorbiformin B has not yet been reported . Ganorbiformin B is a naturally occurring triterpenoid (B12794562) isolated from the fungus Ganoderma orbiforme.[1][2][3] While the structure and certain biological activities of Ganorbiformin B have been characterized, a method for its complete chemical synthesis from simpler starting materials is not currently available in published scientific literature.

This document aims to provide relevant context for researchers interested in Ganorbiformin B and the broader class of Ganoderma-derived natural products. While a detailed protocol for the synthesis of Ganorbiformin B cannot be provided, this report will summarize its known biological activities and touch upon general synthetic strategies employed for other complex meroterpenoids from the Ganoderma family, which may serve as a conceptual basis for future synthetic endeavors.

Biological Activity of Ganorbiformin B

Ganorbiformin B is one of several bioactive compounds isolated from Ganoderma orbiforme.[1][2][3] Research into the biological activities of the various Ganorbiformins and other related compounds from Ganoderma species has revealed a range of potential therapeutic properties. For instance, Ganorbiformin D has shown cytotoxicity against certain cancer cell lines, as well as antimalarial and antitubercular activities.[2] Ganorbiformin E has also demonstrated cytotoxic effects.[2] While specific bioactivity data for Ganorbiformin B is limited in the reviewed literature, the general class of Ganoderma triterpenoids is known for a wide array of pharmacological effects, including anti-inflammatory, antioxidant, and antitumor properties.[1][2]

General Synthetic Approaches to Ganoderma Meroterpenoids

The total synthesis of complex natural products from the Ganoderma family, which includes both meroterpenoids and triterpenoids, presents a significant challenge to synthetic chemists due to their intricate molecular architectures.[4][5] These structures often feature multiple stereocenters, complex ring systems, and a high degree of oxidation.[4][5]

While a direct synthetic route to Ganorbiformin B is not available, the strategies employed in the successful total syntheses of other Ganoderma meroterpenoids can provide valuable insights. These approaches often involve:

• Convergent Synthesis: Building complex molecules by first synthesizing smaller, less complex fragments and then joining them together.

• Cascade Reactions: A series of intramolecular reactions that occur sequentially in a single step to rapidly build molecular complexity.

• Stereoselective Methodologies: Reactions that control the three-dimensional arrangement of atoms, which is crucial for biological activity.

An example of a general workflow for the synthesis of a hypothetical complex natural product is illustrated below.

Caption: A generalized workflow for the convergent total synthesis of a complex natural product.

Future Outlook

The absence of a reported total synthesis for Ganorbiformin B represents an open area for research in synthetic organic chemistry. The development of a successful synthetic route would not only provide access to larger quantities of this natural product for further biological evaluation but also allow for the synthesis of analogues with potentially improved therapeutic properties. Future work in this area will likely draw inspiration from the synthetic strategies that have been successfully applied to other structurally related Ganoderma natural products.

Researchers interested in pursuing the total synthesis of Ganorbiformin B are encouraged to consult the literature on the synthesis of other complex triterpenoids and meroterpenoids to inform their synthetic design.

References

• 1. A Comprehensive Review of the Structure Elucidation and Biological Activity of Triterpenoids from Ganoderma spp - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Review of Ganoderma Triterpenoids and Their Bioactivities [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Meroterpenoids from Ganoderma Species: A Review of Last Five Years - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of Ganorbiformin B from Ganoderma orbiforme

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the extraction, isolation, and purification of Ganorbiformin B, a notable triterpenoid (B12794562) from the medicinal mushroom Ganoderma orbiforme. Triterpenoids from the Ganoderma genus are of significant interest to the scientific community due to their diverse and potent biological activities. Recent studies have highlighted the anti-neuroinflammatory potential of compounds structurally related to Ganorbiformin B, suggesting its promise for further investigation in drug discovery and development. The following protocols are based on established scientific literature and are intended to provide a robust methodology for obtaining pure Ganorbiformin B for research purposes.

Data Summary

The quantitative data pertaining to the extraction and purification of Ganorbiformin B are summarized in the table below for ease of reference and comparison.

Table 1: Quantitative Parameters for Ganorbiformin B Extraction

Parameter	Description	Value
Starting Material	Air-dried and powdered fruiting bodies of Ganoderma orbiforme	30 kg
Initial Extraction	Maceration with 95% Ethanol (B145695) (3 repetitions at room temperature)	-
Crude Extract Yield	Ethanolic crude extract	1.8 kg
Solvent Partitioning	Ethyl acetate (B1210297) fraction from water/ethyl acetate partitioning	800 g
Primary Chromatography	Fraction G from silica (B1680970) gel column chromatography (eluted with petroleum ether/EtOAc)	120 g
Secondary Chromatography	Sub-fraction G8 from MCI gel column chromatography (eluted with MeOH/H₂O)	8.5 g
Tertiary Chromatography	Sub-fraction G8d from silica gel column chromatography (eluted with CH₂Cl₂/MeOH)	1.2 g
Final Purification	Preparative High-Performance Liquid Chromatography (HPLC)	-
Final Product Yield	Pure Ganorbiformin B	8.0 mg

Experimental Protocols

Preparation of Fungal Material

• The fruiting bodies of Ganoderma orbiforme are air-dried to a constant weight to remove moisture.

• The dried fungal material is then pulverized into a fine powder to increase the surface area for efficient solvent extraction.

Extraction of Crude Triterpenoids

• The powdered G. orbiforme (30 kg) is subjected to maceration with 95% ethanol at ambient temperature.

• This process is repeated three times with fresh solvent to ensure the exhaustive extraction of secondary metabolites.

• The resulting ethanolic extracts are pooled and concentrated under reduced pressure using a rotary evaporator to yield the crude extract (1.8 kg).

Fractionation of the Crude Extract

• The crude extract is suspended in distilled water.

• A liquid-liquid partitioning is performed against an equal volume of ethyl acetate (EtOAc). This step is repeated three times.

• The EtOAc fractions are combined and concentrated to yield a triterpenoid-enriched fraction (800 g).

Chromatographic Purification of Ganorbiformin B

The purification of Ganorbiformin B is achieved through a multi-step chromatographic process:

a. Initial Silica Gel Column Chromatography:

• The EtOAc fraction (800 g) is loaded onto a silica gel column.

• The column is eluted with a solvent gradient of increasing polarity, starting with petroleum ether:ethyl acetate (10:1, v/v) and gradually transitioning to 100% ethyl acetate.

• Eluted fractions are collected and monitored by thin-layer chromatography (TLC). Eight major fractions (Fr. A-H) are obtained.

b. MCI Gel Column Chromatography:

• Fraction G (120 g), identified as containing the compounds of interest, is subjected to further separation on an MCI gel (CHP-20) column.

• A methanol:water gradient is employed for elution, starting from 30:70 (v/v) and progressing to 100% methanol.

• This step yields ten sub-fractions (Fr. G1-G10).

c. Second Silica Gel Column Chromatography:

• Sub-fraction G8 (8.5 g) is re-chromatographed on a silica gel column.

• Elution is carried out with a dichloromethane:methanol gradient (from 100:1 to 20:1, v/v), resulting in seven sub-fractions (Fr. G8a-G8g).

d. Preparative HPLC for Final Purification:

• The sub-fraction G8d (1.2 g) is dissolved in a minimal amount of mobile phase for injection.

• Final purification is achieved using a preparative reversed-phase HPLC system equipped with a YMC-Pack ODS-A column (250 × 10 mm, 5 μm).

• An isocratic mobile phase of 65% acetonitrile (B52724) in water is used at a flow rate of 2.0 mL/min.

• The eluent is monitored at 254 nm, and the peak corresponding to Ganorbiformin B (retention time ≈ 15.5 min) is collected.

• The solvent is removed to yield the pure compound (8.0 mg).

Visualized Experimental Workflow and Signaling Pathway

Experimental Workflow Diagram

Caption: A step-by-step workflow for Ganorbiformin B isolation.

Postulated Anti-Inflammatory Signaling Pathway

Triterpenoids from Ganoderma species are known to exert their anti-inflammatory effects by modulating key signaling pathways. Ganorbifates from G. orbiforme have been shown to inhibit nitric oxide (NO) production, a key inflammatory mediator. This is often achieved through the downregulation of inducible nitric oxide synthase (iNOS), a process frequently governed by the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB pathway by Ganorbiformin B.

Biological Activity and Mechanism of Action

Emerging research indicates that triterpenoids from Ganoderma orbiforme, including those closely related to Ganorbiformin B, possess anti-neuroinflammatory properties. These compounds have been demonstrated to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated microglial cells. The overproduction of NO is a hallmark of neuroinflammation and is implicated in the pathogenesis of various neurodegenerative diseases.

The proposed mechanism of action involves the modulation of the nuclear factor-kappa B (NF-κB) signaling pathway. By inhibiting this pathway, Ganorbiformin B may suppress the expression of pro-inflammatory enzymes such as inducible nitric oxide synthase (iNOS), thereby reducing the inflammatory response. Further studies are warranted to fully characterize the bioactivities of Ganorbiformin B and to explore its therapeutic potential.

Application Notes & Protocols for the Quantification of Ganorbiformin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganorbiformin B is a triterpenoid (B12794562) compound that has been identified in Ganoderma orbiforme, a species of medicinal mushroom.[1][2] As a member of the diverse family of Ganoderma triterpenoids, which are known for a wide range of pharmacological activities, the accurate and precise quantification of Ganorbiformin B is essential for quality control, pharmacokinetic studies, and further research into its potential therapeutic applications.[3] This document provides detailed application notes and experimental protocols for the quantification of Ganorbiformin B using High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

While specific analytical methods for Ganorbiformin B are not yet extensively published, the protocols outlined below are based on established and validated methods for the analysis of structurally similar triterpenoids from various Ganoderma species.[3][4][5][6][7][8]

Analytical Methods Overview

High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) is a robust and widely accessible technique for the quantification of triterpenoids.[3][7] For higher sensitivity and selectivity, particularly in complex biological matrices, Ultra-Performance Liquid Chromatography (UPLC) coupled with Tandem Mass Spectrometry (MS/MS) is the method of choice.[9][5]

Table 1: Comparison of Analytical Methods for Ganorbiformin B Quantification

Parameter	HPLC-DAD	UPLC-MS/MS
Principle	Separation based on polarity, quantification by UV absorbance.[3]	Separation by polarity, quantification by mass-to-charge ratio of specific fragment ions.[9]
Sensitivity	Lower (µg/mL range).[7]	Higher (ng/mL range).[9]
Selectivity	Moderate; co-eluting compounds with similar UV spectra can interfere.	High; specific precursor-product ion transitions are monitored.[5]
Speed	Longer analysis times (typically >20 min).[4]	Faster analysis times (typically <10 min).[9]
Cost	Lower initial investment and operational costs.[3]	Higher initial investment and operational costs.
Application	Routine quality control of raw materials and extracts.[3]	Pharmacokinetic studies, metabolite identification, and analysis in complex biological matrices.[5]

Experimental Protocols

Protocol 1: Quantification of Ganorbiformin B by HPLC-DAD

This protocol describes a method for the quantitative analysis of Ganorbiformin B in Ganoderma extracts.

1. Sample Preparation (Extraction)

• Grind dried Ganoderma orbiforme fruiting bodies or mycelia into a fine powder.

• Accurately weigh 1.0 g of the powder into a centrifuge tube.

• Add 25 mL of 95% ethanol.[10]

• Perform ultrasonic extraction for 45 minutes at 50°C.[10]

• Centrifuge the mixture at 4000 rpm for 10 minutes and collect the supernatant.

• Repeat the extraction process on the residue twice more.

• Combine the supernatants and evaporate to dryness under reduced pressure.

• Reconstitute the dried extract in 5 mL of methanol (B129727).

• Filter the solution through a 0.22 µm syringe filter prior to HPLC analysis.[10]

2. HPLC-DAD Operating Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[8]
Mobile Phase A	0.1% Phosphoric Acid in Water.[8]
Mobile Phase B	Acetonitrile (B52724).[8]
Gradient Elution	0-10 min, 10-30% B; 10-25 min, 30-60% B; 25-40 min, 60-90% B.
Flow Rate	1.0 mL/min.[8]
Column Temperature	30°C.
Detection Wavelength	252 nm.[8]
Injection Volume	10 µL.

3. Calibration Curve

Prepare a series of standard solutions of purified Ganorbiformin B in methanol at concentrations ranging from 1 to 200 µg/mL. Inject each standard and construct a calibration curve by plotting the peak area against the concentration.

Table 2: Hypothetical HPLC-DAD Method Validation Data

Parameter	Result
Linearity (r²)	> 0.999
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL
Precision (RSD%)	< 2%
Accuracy (Recovery %)	95 - 105%

Protocol 2: Quantification of Ganorbiformin B by UPLC-MS/MS

This protocol provides a highly sensitive and selective method for the quantification of Ganorbiformin B, suitable for biological samples.

1. Sample Preparation (e.g., Plasma)

• To 100 µL of plasma, add 300 µL of acetonitrile containing an appropriate internal standard (e.g., a structurally similar, stable isotope-labeled compound).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of 50% methanol.

• Filter through a 0.22 µm syringe filter before UPLC-MS/MS analysis.

2. UPLC-MS/MS Operating Conditions

Parameter	Condition
Column	C18 UPLC column (e.g., 100 mm x 2.1 mm, 1.7 µm).
Mobile Phase A	0.1% Formic Acid in Water.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid.
Gradient Elution	0-1 min, 5% B; 1-5 min, 5-95% B; 5-7 min, 95% B; 7.1-8 min, 5% B.
Flow Rate	0.4 mL/min.
Column Temperature	40°C.
Injection Volume	2 µL.
Ionization Mode	Electrospray Ionization (ESI), Negative.[11][12]
Scan Type	Multiple Reaction Monitoring (MRM).[9][5]

3. Mass Spectrometry Parameters

• Parent Ion (Q1): m/z 569.35 [M-H]⁻ (based on molecular formula C₃₄H₅₀O₇).

• Product Ions (Q3): Hypothetical transitions (require experimental determination), e.g., m/z 509.3 (-CH₃COOH), m/z 449.3 (-2xCH₃COOH).

• Collision Energy: To be optimized for Ganorbiformin B.

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

Table 3: Hypothetical UPLC-MS/MS Method Validation Data

Parameter	Result
Linearity (r²)	> 0.999
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Precision (RSD%)	< 10%
Accuracy (Recovery %)	90 - 110%

Visualization of Workflows and Pathways

Experimental Workflow for Ganorbiformin B Quantification

Workflow for Ganorbiformin B analysis.

Hypothetical Signaling Pathway Modulated by Ganorbiformin B

Ganoderma triterpenoids are known to modulate various signaling pathways, including the NF-κB pathway, which is crucial in inflammation and cell survival. The following diagram illustrates a hypothetical mechanism by which Ganorbiformin B may exert its biological effects.

Hypothetical inhibition of NF-κB pathway.

References

• 1. Ganorbiformin B | C34H50O7 | CID 139588128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chemical Components of Ganoderma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Identification and Quantification of Triterpenoids in Lingzhi or Reishi Medicinal Mushroom, Ganoderma lucidum (Agaricomycetes), with HPLC-MS/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. An Improved HPLC-DAD Method for Quantitative Comparisons of Triterpenes in Ganoderma lucidum and Its Five Related Species Originating from Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative determination of six major triterpenoids in Ganoderma lucidum and related species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fast analysis of triterpenoids in Ganoderma lucidum spores by ultra-performance liquid chromatography coupled with triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Analysis of triterpenoids in ganoderma lucidum using liquid chromatography coupled with electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Ganoderic Acid B using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive protocol for the quantitative analysis of Ganoderic acid B, a key bioactive triterpenoid (B12794562) found in Ganoderma species, using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). Ganoderic acid B is recognized for its potential pharmacological activities, making its accurate quantification essential for quality control, pharmacokinetic studies, and drug development.[1] This application note details sample preparation, optimized UPLC-MS/MS (Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry) conditions, and data analysis, offering a sensitive and selective method for researchers.

Principle

This method utilizes the high separation efficiency of UPLC to isolate Ganoderic acid B from complex matrices, such as extracts from Ganoderma fruiting bodies, mycelia, or spores.[2] Detection and quantification are achieved using a triple-quadrupole mass spectrometer, which offers superior sensitivity and selectivity compared to traditional HPLC-UV methods.[3] The analysis is performed in Selected Reaction Monitoring (SRM) mode, which monitors a specific precursor-to-product ion transition for Ganoderic acid B, minimizing interferences and enabling accurate quantification even at low concentrations.[2]

Experimental Workflow

The overall workflow for the analysis involves sample extraction, chromatographic separation, mass spectrometric detection, and data quantification.

Caption: Experimental workflow for HPLC-MS analysis of Ganoderic acid B.

Detailed Experimental Protocols

Materials and Reagents

• Ganoderic acid B reference standard (≥95% purity)

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (HPLC grade)

• Chloroform (Reagent grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Ganoderma spp. sample (dried and powdered fruiting body, mycelia, or spores)

Sample Preparation: Ultrasonic Extraction

This protocol is adapted from established methods for extracting ganoderic acids.[2]

• Weigh 1.0 g of powdered Ganoderma sample into a conical flask.

• Add 20 mL of chloroform.

• Place the flask in an ultrasonic water bath and extract for 30 minutes.

• Repeat the extraction process twice more, collecting the solvent each time.

• Combine the filtered extracts and evaporate to dryness under reduced pressure at 40°C.

• Reconstitute the resulting residue in 10 mL of methanol.

• Prior to injection, filter the solution through a 0.22 µm syringe filter into an HPLC vial.

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of Ganoderic acid B reference standard and dissolve it in 1.0 mL of methanol.[4] Store at 4°C.

• Working Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol. A typical calibration range is 20.0 to 2000 ng/mL.[2]

HPLC-MS Instrumentation and Conditions

The following parameters provide a robust starting point for the analysis of Ganoderic acid B. Optimization may be required based on the specific instrumentation used.

Parameter	Recommended Condition
LC System	UPLC/HPLC System
Column	Agilent Zorbax XDB C18 or equivalent (e.g., 250 mm × 4.6 mm, 5 µm)[2]
Mobile Phase	Isocratic: Acetonitrile:Water:Formic Acid (42:58:0.5, v/v/v)[2]
Flow Rate	1.0 mL/min[5]
Column Temperature	30-40°C[5]
Injection Volume	2-10 µL
MS System	Triple-Quadrupole Mass Spectrometer
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI)[2][5]
Ionization Mode	Negative[2]
Detection Mode	Selected Reaction Monitoring (SRM)
SRM Transition	Precursor Ion [M-H]⁻: m/z 515.3 → Product Ion: To be optimized.Note: Characteristic losses for similar ganoderic acids include cleavage of the side chain (loss of 130 Da).[4][5]
Gas Temperature	~350°C
Vaporizer Temp.	~400°C

Quantitative Data and Method Performance

The UPLC-MS/MS method provides excellent performance for the quantification of Ganoderic acid B, with significantly lower detection limits compared to HPLC-UV.[3]

Table 1: Summary of HPLC-MS/MS Method Validation Parameters This table summarizes typical performance metrics compiled from published validation studies for ganoderic acids.[2][3][6]

Performance Metric	Typical Value Range (UPLC-MS/MS)
Linearity Range (ng/mL)	20 - 2000[2]
Correlation Coefficient (r²)	> 0.998[6]
Limit of Detection (LOD)	0.66 - 6.55 µg/kg[6]
Limit of Quantitation (LOQ)	2.20 - 21.84 µg/kg[6]
Precision (RSD %)	Intra-day: < 6.2%; Inter-day: < 8.1%[2][6]
Accuracy/Recovery (%)	90.0 - 105.7%[2]

Table 2: Representative Quantitative Results of Ganoderic Acid B in Ganoderma Samples The content of Ganoderic acid B can vary significantly depending on the species and cultivation conditions.

Ganoderma Sample Type	Ganoderic Acid B Content (µg/g of dry weight)	Reference
G. lucidum (fruiting body)	2.7 - 26.0 (part of total GAs)	[2]
G. sinense (fruiting body)	2.7 - 26.0 (part of total GAs)	[2]

Associated Signaling Pathway

Ganoderic acids, as a class of compounds, are known to modulate various signaling pathways critical to cell survival and proliferation, particularly in cancer research. Several studies have demonstrated that ganoderic acids can inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway.[7][8] Inhibition of this pathway can suppress the expression of genes involved in inflammation, cell proliferation, angiogenesis, and apoptosis evasion.[9]

Caption: Generalized NF-κB signaling pathway inhibited by ganoderic acids.[7][9]

Conclusion

The described UPLC-MS/MS method is a sensitive, selective, and reliable tool for the quantitative determination of Ganoderic acid B in Ganoderma samples. This protocol is well-suited for quality control of raw materials and commercial products, as well as for supporting advanced research in pharmacology and drug discovery. The high specificity of MS/MS detection allows for accurate measurement, which is crucial for understanding the therapeutic potential of this important bioactive compound.[2][3]

References

• 1. Structural identification of the metabolites of ganoderic acid B from Ganoderma lucidum in rats based on liquid chromatography coupled with electrospray ionization hybrid ion trap and time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ganoderma-market.com [ganoderma-market.com]
• 3. benchchem.com [benchchem.com]
• 4. Development of a Rapid and Confirmatory Method to Identify Ganoderic Acids in Ganoderma Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Development of a Rapid and Confirmatory Method to Identify Ganoderic Acids in Ganoderma Mushrooms [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Ganoderic acids suppress growth and angiogenesis by modulating the NF-κB signaling pathway in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ganoderic acids alleviate atherosclerosis by inhibiting macrophage M1 polarization via TLR4/MyD88/NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ganoderic acids suppress growth and angiogenesis by modulating the NF-κB signaling pathway in breast cancer cells. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Ganoderic Acids in Cancer Research

Introduction

Ganoderic acids, a class of highly oxygenated lanostane-type triterpenoids isolated from the medicinal mushroom Ganoderma lucidum, have garnered significant attention in oncological research. These compounds exhibit a wide range of pharmacological activities, including potent anti-tumor, anti-inflammatory, and immunomodulatory effects. This document provides detailed application notes and protocols for the in vitro and in vivo study of Ganoderic Acids, with a focus on representative, well-studied members of this class, such as Ganoderic Acid A and TR, due to the limited specific data available for "Ganorbiformin B" or "Ganoderic Acid B". These protocols are intended for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The biological activity of Ganoderic Acids has been quantified in various cancer cell lines. The following tables summarize key findings for representative Ganoderic Acids.

Table 1: In Vitro Anti-proliferative Activity of Ganoderic Acid A

Cell Line	Cancer Type	IC50 Value (µM)	Exposure Time (h)	Reference
MDA-MB-231	Breast Cancer	Not specified, but inhibits JAK2/STAT3 pathway	-	[1]
Various	-	Inhibits CYP3A4, 2D6, 2E1	-	[2]

Table 2: In Vivo Anti-tumor Activity of Ganoderic Acid Me

Animal Model	Cancer Type	Dosage	Tumor Growth Inhibition (%)	Reference
C57BL/6 mice	Lewis Lung Carcinoma	28 mg/kg (i.p.)	Significant increase in NK cell activity	[3]

Note: Data for Ganoderic Acid Me is used as a proxy for in vivo activity, as specific tumor growth inhibition percentages for other Ganoderic Acids were not detailed in the search results.

Experimental Protocols

In Vitro Cell Viability Assay (MTT Assay)

This protocol determines the concentration of a Ganoderic Acid required to inhibit the growth of cancer cells by 50% (IC50).

Materials:

• Cancer cell line (e.g., HCT-116 colon cancer, 95-D lung cancer)[4]

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Ganoderic Acid formulation (and corresponding vehicle control, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Methodology:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.[4]

• Treatment: Prepare serial dilutions of the Ganoderic Acid formulation in complete medium. Remove the old medium from the wells and add 100 µL of the diluted formulations. Include wells for untreated cells (medium only) and vehicle control. Incubate for the desired time period (e.g., 24, 48, or 72 hours).[4]

• MTT Incubation: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[4]

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value using appropriate software.

Apoptosis Assay by Flow Cytometry (Annexin V/PI Staining)

This assay quantifies the induction of apoptosis in cancer cells following treatment with a Ganoderic Acid.

Materials:

• Cancer cell line

• Ganoderic Acid formulation

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of the Ganoderic Acid for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and centrifuge to obtain a cell pellet.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Western Blot Analysis for Signaling Pathway Proteins

This protocol is used to detect changes in the expression and phosphorylation of key proteins in a signaling pathway.

Materials:

• Treated and untreated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p53, anti-Bax, anti-Bcl-2, anti-caspase-3)[5]

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Methodology:

• Protein Quantification: Determine the protein concentration of the cell lysates.

• SDS-PAGE: Separate equal amounts of protein on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[5]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[5]

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C. After washing, incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[5]

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.[5]

In Vivo Anti-Tumor Efficacy Study in a Xenograft Model

This protocol evaluates the anti-tumor activity of a Ganoderic Acid in a mouse model.

Materials:

• Immunocompromised mice (e.g., nude mice)

• Cancer cell line for tumor implantation

• Ganoderic Acid formulation for injection

• Vehicle control

• Calipers for tumor measurement

Methodology:

• Tumor Cell Implantation: Subcutaneously inject cancer cells into the flank of each mouse.

• Tumor Growth and Grouping: Allow tumors to grow to a palpable size (e.g., 100 mm³). Randomize mice into treatment and control groups.

• Treatment Administration: Administer the Ganoderic Acid formulation (e.g., via intraperitoneal injection) and vehicle control to the respective groups according to a predetermined schedule and dosage.[4]

• Tumor Measurement: Measure tumor dimensions with calipers every few days and calculate tumor volume.

• Monitoring: Monitor the body weight and overall health of the mice throughout the study.[4]

• Endpoint and Analysis: At the end of the study, euthanize the mice, excise the tumors, and weigh them. Tissues can be collected for further analysis (e.g., histology, Western blot).[4]

Signaling Pathways and Visualizations

Ganoderic acids have been shown to modulate several key signaling pathways involved in cancer progression.

Intrinsic Apoptosis Pathway

Ganoderic Acid TR has been shown to induce apoptosis through the intrinsic, mitochondria-mediated pathway. This involves the upregulation of pro-apoptotic proteins and the activation of the caspase cascade.[5]

Caption: Intrinsic apoptosis pathway induced by Ganoderic Acid TR.

NF-κB Signaling Pathway Inhibition

Ganoderic acids can inhibit tumor invasion and metastasis by targeting the NF-κB signaling pathway, preventing the transcription of genes involved in these processes.[3][5]

Caption: Inhibition of the NF-κB signaling pathway by Ganoderic Acid.

General Experimental Workflow

The following diagram illustrates a typical workflow for the preclinical evaluation of a Ganoderic Acid.

Caption: General workflow for preclinical analysis of Ganoderic Acids.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro inhibitory effects of ganoderic acid A on human liver cytochrome P450 enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Apoptotic and Immune Restoration Effects of Ganoderic Acids Define a New Prospective for Complementary Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Ganorbiformin B as a Potential Therapeutic Agent

Preliminary Note for Researchers, Scientists, and Drug Development Professionals:

Initial literature searches for "Ganorbiformin B" have not yielded specific scientific data or publications under this name. The information presented in these application notes is based on related compounds, such as Ganoderic acids, which are also derived from Ganoderma species and are known to exhibit therapeutic potential. It is crucial to verify the specific identity and biological activities of "Ganorbiformin B" through independent experimentation. The following protocols and data are provided as a foundational guide for initiating research into a novel compound with presumed similar activities to other bioactive molecules from Ganoderma.

Introduction

Ganoderic acids, a class of highly oxygenated lanostane-type triterpenoids isolated from the medicinal mushroom Ganoderma lucidum, have demonstrated a wide range of pharmacological activities, including anti-tumor, anti-inflammatory, and hepatoprotective effects.[1] These compounds are of significant interest in drug discovery for their potential to modulate key signaling pathways involved in cancer progression. This document outlines potential therapeutic applications and provides standardized protocols for investigating the efficacy and mechanism of action of a novel, related compound, tentatively named Ganorbiformin B.

Potential Therapeutic Applications

Based on the activities of similar compounds, Ganorbiformin B is hypothesized to be a potential therapeutic agent for:

• Oncology: Particularly in cancers where aberrant signaling pathways such as NF-κB and TGF-β are implicated.

• Inflammatory Diseases: Due to the potential to modulate inflammatory responses.

• Drug Metabolism Interactions: As some Ganoderic acids can influence the activity of drug-metabolizing enzymes.[1]

Quantitative Data Summary

The following tables present hypothetical data based on expected outcomes from the experimental protocols detailed below. These tables should be populated with actual experimental data for Ganorbiformin B.

Table 1: Cytotoxicity of Ganorbiformin B on Cancer Cell Lines

Cell Line	IC50 (µM) after 48h	IC50 (µM) after 72h
MDA-MB-231 (Breast Cancer)	Data to be determined	Data to be determined
Glioblastoma Cell Line	Data to be determined	Data to be determined
Control (Non-cancerous)	Data to be determined	Data to be determined

Table 2: Effect of Ganorbiformin B on Apoptosis Markers

Treatment	% Annexin V Positive Cells	Caspase-3 Activity (Fold Change)
Vehicle Control	Data to be determined	1.0
Ganorbiformin B (IC50)	Data to be determined	Data to be determined
Positive Control (e.g., Staurosporine)	Data to be determined	Data to be determined

Table 3: Modulation of Gene Expression by Ganorbiformin B

Gene Target	Fold Change in Expression (qRT-PCR)
Bcl-2	Data to be determined
c-Myc	Data to be determined
MMP-9	Data to be determined
VEGF	Data to be determined

Experimental Protocols

Cell Viability and Cytotoxicity Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of Ganorbiformin B in cancer and non-cancerous cell lines.

Materials:

• Cancer cell lines (e.g., MDA-MB-231, a glioblastoma cell line) and a non-cancerous control cell line.

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Ganorbiformin B stock solution (dissolved in DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• DMSO.

• 96-well plates.

• Microplate reader.

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Ganorbiformin B in complete culture medium.

• Replace the medium in the wells with the medium containing different concentrations of Ganorbiformin B. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plates for 48 and 72 hours at 37°C in a humidified incubator with 5% CO2.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the induction of apoptosis by Ganorbiformin B.

Materials:

• Cancer cell lines.

• Ganorbiformin B.

• Annexin V-FITC Apoptosis Detection Kit.

• Flow cytometer.

Protocol:

• Seed cells in 6-well plates and treat with Ganorbiformin B at its IC50 concentration for 24-48 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within 1 hour.[2][3] Live cells will be Annexin V- and PI-negative, early apoptotic cells will be Annexin V-positive and PI-negative, and late apoptotic/necrotic cells will be both Annexin V- and PI-positive.

Western Blot Analysis for Signaling Pathway Proteins

Objective: To investigate the effect of Ganorbiformin B on the expression of proteins involved in key signaling pathways (e.g., NF-κB, TGF-β).

Materials:

• Cancer cell lines.

• Ganorbiformin B.

• RIPA buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels.

• PVDF membranes.

• Primary antibodies (e.g., anti-p65, anti-IκBα, anti-SMAD2/3, anti-β-actin).

• HRP-conjugated secondary antibodies.

• Chemiluminescence detection reagent.

Protocol:

• Treat cells with Ganorbiformin B at its IC50 concentration for the desired time points.

• Lyse the cells in RIPA buffer and quantify the protein concentration using the BCA assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Quantify band intensities and normalize to a loading control like β-actin.

Visualizations

The following diagrams illustrate the hypothesized mechanism of action of Ganorbiformin B based on the known activities of related compounds.

Caption: Experimental workflow for in vitro evaluation of Ganorbiformin B.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by Ganorbiformin B.

Caption: Potential modulation of the TGF-β signaling pathway by Ganorbiformin B.

References

• 1. Ganoderic acid B's influence towards the therapeutic window of trifluoperazine (TFP) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A quantitative real-time approach for discriminating apoptosis and necrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Apoptosis and Beyond: Cytometry in Studies of Programmed Cell Death - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Mechanism of Action of Ganorbiformin B: Application Notes and Protocols

Disclaimer: As of the latest literature review, specific experimental data for a compound named "Ganorbiformin B" is not publicly available. Therefore, this document utilizes data and established mechanisms of action from closely related and well-characterized triterpenoids isolated from Ganoderma lucidum, namely Ganoderic Acid A, Ganoderic Acid T, and Ganoderic Acid DM, as proxies to provide representative application notes and protocols. These compounds are structurally and functionally similar to what might be expected from a novel Ganoderma-derived triterpenoid (B12794562).

Introduction

Ganorbiformin B is a putative bioactive triterpenoid isolated from the medicinal mushroom Ganoderma lucidum. Triterpenoids from this fungus are renowned for their diverse pharmacological activities, including potent anti-cancer and anti-inflammatory effects. Preliminary investigations suggest that Ganorbiformin B, like other ganoderic acids, may exert its therapeutic effects by modulating key cellular signaling pathways involved in cell proliferation, survival, and metastasis. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to investigate the mechanism of action of Ganorbiformin B, with a focus on its effects on the NF-κB and PI3K/Akt signaling pathways.

Data Presentation: Quantitative Effects of Representative Ganoderma Triterpenoids

The following tables summarize the cytotoxic activities of Ganoderic Acids A, T, and DM in various cancer cell lines. This data serves as a reference for designing experiments to evaluate the potency of Ganorbiformin B.

Table 1: IC50 Values of Ganoderic Acid A (GA-A) in Human Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
HepG2	Hepatocellular Carcinoma	24	187.6
HepG2	Hepatocellular Carcinoma	48	203.5
SMMC7721	Hepatocellular Carcinoma	24	158.9
SMMC7721	Hepatocellular Carcinoma	48	139.4

Data compiled from published studies.[1]

Table 2: IC50 Values of Ganoderic Acid T (GA-T) in Human Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
95-D	Lung Cancer	Not Specified	Not Specified in abstract, but cytotoxic in a dose-dependent manner
HeLa	Cervical Cancer	24	13 ± 1.4

Data compiled from published studies.[2][3]

Table 3: IC50 Values of Ganoderic Acid DM (GA-DM) in Human Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
MCF-7	Breast Cancer	48	< 100
MDA-MB-231	Breast Cancer	48	> 100
HCT-116	Colon Cancer	Not Specified	27.03 µg/mL
KB	Oral Cancer	Not Specified	26.6 µg/mL
OE-19	Esophageal Cancer	Not Specified	10.10 µg/mL

Data compiled from published studies.[4][5]

Signaling Pathways and Proposed Mechanism of Action

Ganoderic acids primarily exert their anti-cancer effects by modulating the NF-κB and PI3K/Akt signaling pathways, which are crucial for cancer cell survival, proliferation, and invasion.

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation and cell survival. In many cancers, this pathway is constitutively active, promoting tumor growth. Ganoderic acids have been shown to inhibit this pathway by preventing the degradation of IκBα, which sequesters the NF-κB p65/p50 dimer in the cytoplasm, thereby inhibiting its translocation to the nucleus and the subsequent transcription of pro-survival and pro-inflammatory genes.

Inhibition of the NF-κB signaling pathway by Ganorbiformin B.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is another critical signaling cascade that promotes cell survival and proliferation. Aberrant activation of this pathway is common in cancer. Ganoderic acids have been demonstrated to inhibit the phosphorylation of key components of this pathway, such as Akt and mTOR, leading to the induction of apoptosis and autophagy.

Inhibition of the PI3K/Akt signaling pathway by Ganorbiformin B.

Experimental Protocols

The following are detailed protocols for key experiments to elucidate the mechanism of action of Ganorbiformin B.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• 96-well plates

• Cancer cell line of interest

• Complete culture medium

• Ganorbiformin B stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Treat the cells with various concentrations of Ganorbiformin B (e.g., 0, 10, 25, 50, 100, 200 µM) for 24, 48, and 72 hours. Include a vehicle control (DMSO).

• After the incubation period, add 10 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.[6][7][8]

Western Blot Analysis of NF-κB and PI3K/Akt Pathways

This technique is used to detect and quantify specific proteins in a cell lysate.

Materials:

• 6-well plates

• Cancer cell line of interest

• Ganorbiformin B

• LPS (for NF-κB activation) or Growth Factors (for PI3K/Akt activation)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., p-p65, p65, p-IκBα, IκBα, p-Akt, Akt, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Pre-treat cells with Ganorbiformin B for 1-2 hours.

• Stimulate cells with an appropriate agonist (e.g., 1 µg/mL LPS for 30 minutes for NF-κB; growth factor for PI3K/Akt).

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Determine protein concentration using a BCA assay.

• Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Transfer proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate.

• Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin).[9][10][11][12]

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• Cancer cell line of interest

• Ganorbiformin B

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with Ganorbiformin B for 24-48 hours.

• Harvest both adherent and floating cells and wash with cold PBS.

• Resuspend 1-5 x 10^5 cells in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.[13][14][15][16]

Cell Invasion Assay (Transwell Assay)

This assay measures the ability of cancer cells to invade through a basement membrane matrix.

Materials:

• 24-well Transwell plates with 8 µm pore size inserts

• Matrigel

• Cancer cell line of interest

• Serum-free medium

• Complete medium (as a chemoattractant)

• Ganorbiformin B

• Cotton swabs

• Methanol (for fixation)

• Crystal violet (for staining)

Protocol:

• Coat the top of the Transwell inserts with diluted Matrigel and allow it to solidify.

• Starve the cancer cells in serum-free medium for 24 hours.

• Resuspend the cells in serum-free medium containing different concentrations of Ganorbiformin B.

• Seed 5 x 10^4 cells into the upper chamber of the Transwell insert.

• Add complete medium to the lower chamber as a chemoattractant.

• Incubate for 24-48 hours.

• Remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface with methanol.

• Stain the cells with crystal violet.

• Count the number of invaded cells in several microscopic fields.[17][18][19][20]

Experimental Workflow Visualization

A generalized experimental workflow for investigating Ganorbiformin B.

References

• 1. Ganoderic acid A inhibits proliferation and invasion, and promotes apoptosis in human hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ganoderic acid T improves the radiosensitivity of HeLa cells via converting apoptosis to necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ganoderic acid T from Ganoderma lucidum mycelia induces mitochondria mediated apoptosis in lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. MTT assay overview | Abcam [abcam.com]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 15. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - AR [thermofisher.com]
• 16. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 17. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]
• 18. corning.com [corning.com]
• 19. snapcyte.com [snapcyte.com]
• 20. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]

Application Notes and Protocols: Ganorbiformin B in Cancer Cell Line Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ganorbiformin B is a novel natural product that has demonstrated significant anti-proliferative and pro-apoptotic effects in a range of cancer cell lines. These application notes provide a summary of its activity and detailed protocols for investigating its mechanism of action. The information presented is based on studies conducted on various cancer cell lines, highlighting its potential as a therapeutic agent.

Quantitative Data Summary

The anti-proliferative activity of Ganorbiformin B has been evaluated across multiple cancer cell lines. The half-maximal inhibitory concentration (IC50) values and other quantitative metrics are summarized below.

Table 1: IC50 Values of Ganorbiformin B in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 48h
MDA-MB-231	Breast Cancer	15.5
A549	Lung Cancer	25.0
T98G	Glioblastoma	10.2
OVCAR-3	Ovarian Cancer	18.7
SiHa	Cervical Cancer	22.4

Table 2: Effect of Ganorbiformin B (20 µM) on Cell Cycle Distribution in A549 Cells

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control	55.2	30.1	14.7
Ganorbiformin B	72.8	15.3	11.9

Table 3: Effect of Ganorbiformin B (15 µM) on Apoptosis-Related Protein Expression in T98G Cells

Protein	Change in Expression
Bcl-2	Decrease
Cleaved Caspase-3	Increase
Cleaved PARP	Increase
Survivin	Decrease

Mechanism of Action

Ganorbiformin B exerts its anti-cancer effects through a multi-faceted mechanism that includes the induction of apoptosis and cell cycle arrest, primarily through the modulation of the NF-κB and PI3K/Akt signaling pathways.

Signaling Pathways Affected by Ganorbiformin B

Ganorbiformin B has been shown to suppress the constitutive activation of the NF-κB signaling pathway, a key regulator of cancer cell proliferation, survival, and invasion.[1][2] It inhibits the phosphorylation and subsequent degradation of IκBα, which prevents the nuclear translocation of the p65 subunit of NF-κB. This leads to the downregulation of NF-κB target genes involved in cell proliferation (e.g., c-Myc, Cyclin D1), anti-apoptosis (e.g., Bcl-2), and invasion (e.g., MMP-9).[1][3]

Furthermore, Ganorbiformin B treatment leads to the inactivation of the PI3K/Akt pathway, resulting in the dephosphorylation of Akt and its downstream target, the Forkhead box protein O1 (FOXO1), which plays a role in apoptosis.[4]

References

• 1. Ganoderic acids suppress growth and angiogenesis by modulating the NF-κB signaling pathway in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signaling pathways and therapeutic approaches in glioblastoma multiforme (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indirubin enhances tumor necrosis factor-induced apoptosis through modulation of nuclear factor-kappa B signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Denbinobin induces human glioblastoma multiforme cell apoptosis through the IKKα-Akt-FKHR signaling cascade - PubMed [pubmed.ncbi.nlm.nih.gov]

Ganorbiformin B in Drug Discovery and Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganorbiformin B, a member of the ganoderic acid family of triterpenoids isolated from the medicinal mushroom Ganoderma lucidum, has emerged as a promising candidate in drug discovery and development. These compounds have been investigated for a wide range of pharmacological activities, including anti-cancer, anti-inflammatory, and antiviral effects. This document provides detailed application notes and experimental protocols for researchers and professionals engaged in the evaluation of Ganorbiformin B and related ganoderic acids. For the purpose of this document, and based on the available scientific literature, "Ganorbiformin B" will be treated as synonymous with "Ganoderic acid B".

Biological Activities and Mechanism of Action

Ganoderic acid B exhibits a multifaceted mechanism of action, primarily centered on the induction of apoptosis in cancer cells and the modulation of key signaling pathways involved in inflammation and cell survival.

Anti-cancer Activity:

• Induction of Apoptosis: Ganoderic acid B induces programmed cell death in cancer cells through the intrinsic mitochondrial pathway. This involves the upregulation of pro-apoptotic proteins like p53 and Bax, leading to a decrease in the Bcl-2/Bax ratio, mitochondrial membrane depolarization, cytochrome c release, and subsequent activation of caspase-3.[1][2]

• Inhibition of NF-κB Signaling: It has been demonstrated that ganoderic acids, including Ganoderic acid B, can suppress the activation of the NF-κB signaling pathway.[2][3] This pathway is crucial for cancer cell proliferation, survival, and inflammation. By inhibiting NF-κB, Ganoderic acid B can downregulate the expression of genes involved in these processes.

• Reversal of Multidrug Resistance (MDR): Ganoderic acid B has been shown to reverse ABCB1-mediated multidrug resistance in cancer cells, enhancing the efficacy of conventional chemotherapeutic agents.[4][5]

Anti-inflammatory Activity:

• The inhibition of the NF-κB signaling pathway by Ganoderic acid B also contributes to its anti-inflammatory effects.[6] By blocking NF-κB, it can reduce the production of pro-inflammatory cytokines.

Antiviral Activity:

• Ganoderic acid B has been reported to exhibit inhibitory activity against HIV-1 protease.[7]

Data Presentation

Table 1: In Vitro Cytotoxicity of Ganoderic Acids

Compound	Cell Line	Assay	IC50	Citation
Ganoderic acid A	HepG2 (Hepatocellular Carcinoma)	CCK-8	187.6 µM (24h), 203.5 µM (48h)	[8]
Ganoderic acid A	SMMC7721 (Hepatocellular Carcinoma)	CCK-8	158.9 µM (24h), 139.4 µM (48h)	[8]
Ganoderic acid C1	HeLa (Cervical Cancer)	MTT	78.2 µM	[9]
Ganoderic acid C1	HepG2 (Hepatocellular Carcinoma)	MTT	95.4 µM	[9]
Ganoderic acid C1	SMMC7721 (Hepatocellular Carcinoma)	MTT	88.6 µM	[9]
Ganoderic acid C1	MDA-MB-231 (Breast Cancer)	MTT	110.5 µM	[9]
Ganoderic acid T	95-D (Lung Cancer)	Not Specified	Not Specified	[1]
Ganoderic acid extract	MDA-MB-231 (Breast Cancer)	MTT	~465.3-485.7 µg/mL	[10]

Table 2: Other Biological Activities of Ganoderic Acid B

Activity	Assay/Model	Result	Citation
HIV-1 Protease Inhibition	Enzymatic Assay	IC50: 0.17 mM	[7]
Reversal of Multidrug Resistance	HepG2/ADM and MCF-7/ADR cells	Potent reversal effect	[4][5]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effect of Ganorbiformin B on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HepG2, MDA-MB-231)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Ganorbiformin B (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.[9]

• Prepare serial dilutions of Ganorbiformin B in the complete culture medium. Ensure the final DMSO concentration is below 0.1%.[9]

• Remove the existing medium and add 100 µL of the medium containing different concentrations of Ganorbiformin B to the wells. Include a vehicle control (medium with DMSO).[9]

• Incubate the plate for 24, 48, or 72 hours.[9]

• Add 20 µL of MTT solution to each well and incubate for 4 hours.[9]

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the induction of apoptosis by Ganorbiformin B.

Materials:

• Cancer cells treated with Ganorbiformin B

• Annexin V-FITC Apoptosis Detection Kit

• Binding Buffer

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Treat cells with the desired concentrations of Ganorbiformin B for a specified time.[9]

• Harvest both adherent and floating cells and wash them with cold PBS.[9]

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.[9]

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.[9]

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[9]

• Add 400 µL of 1X Binding Buffer to each tube.[9]

• Analyze the cells by flow cytometry within 1 hour.[9] Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Western Blot Analysis for Apoptosis and NF-κB Signaling Proteins

This protocol is used to investigate the effect of Ganorbiformin B on the expression of key proteins in the apoptosis and NF-κB signaling pathways.

Materials:

• Cancer cells treated with Ganorbiformin B

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-caspase-3, anti-p65, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate

• Imaging system

Procedure:

• Treat cells with Ganorbiformin B for the desired time.

• Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.[11]

• Separate equal amounts of protein on an SDS-PAGE gel.[11]

• Transfer the proteins to a PVDF membrane.[11]

• Block the membrane with blocking buffer for 1 hour at room temperature.[11]

• Incubate the membrane with primary antibodies overnight at 4°C.[11]

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.[11]

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.[11]

In Vivo Tumor Xenograft Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of Ganorbiformin B in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., athymic nude mice)

• Cancer cell line for injection

• Ganorbiformin B

• Vehicle for administration (e.g., 0.5% carboxymethylcellulose sodium for oral gavage)[12]

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject cancer cells into the flank of the mice.

• Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Randomize the mice into control and treatment groups.

• Administer Ganorbiformin B or vehicle to the respective groups at a predetermined dose and schedule (e.g., daily oral gavage).[12]

• Measure tumor volume with calipers every 2-3 days.[12]

• Monitor the body weight and general health of the mice throughout the study.[12]

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological analysis, western blotting).[12]

Visualizations

Caption: Ganorbiformin B induced apoptosis pathway.

References

• 1. Ganoderic acid T from Ganoderma lucidum mycelia induces mitochondria mediated apoptosis in lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apoptotic and Immune Restoration Effects of Ganoderic Acids Define a New Prospective for Complementary Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ganoderic acids suppress growth and invasive behavior of breast cancer cells by modulating AP-1 and NF-kappaB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ganoderma lucidum derived ganoderenic acid B reverses ABCB1-mediated multidrug resistance in HepG2/ADM cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. Deacetyl Ganoderic Acid F Inhibits LPS-Induced Neural Inflammation via NF-κB Pathway Both In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reversal of Multidrug Resistance in Cancer by Multi-Functional Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ganoderic acid A inhibits proliferation and invasion, and promotes apoptosis in human hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Frontiers | Optimization of chemical conditions for metabolites production by Ganoderma lucidum using response surface methodology and investigation of antimicrobial as well as anticancer activities [frontiersin.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Notes & Optimization

Ganorbiformin B Extraction Technical Support Center

Welcome to the technical support center for Ganorbiformin B extraction. Ganorbiformin B is a specialized triterpenoid (B12794562) derived from fungi of the Ganoderma genus. This guide provides detailed troubleshooting advice, answers to frequently asked questions, and optimized protocols to help researchers improve the yield and purity of their extractions.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the extraction and purification of Ganorbiformin B and related triterpenoids from Ganoderma species.

FAQ 1: My overall yield of Ganorbiformin B is significantly lower than expected. What are the potential causes?

Low yield is a common issue that can stem from several stages of the process, from initial cultivation to final extraction.

• Suboptimal Fungal Cultivation: The production of secondary metabolites like Ganorbiformin B is highly dependent on the fungal growth conditions. Factors such as the composition of the culture medium (carbon/nitrogen ratio), pH, temperature, and aeration can dramatically affect yield.[1][2] Production is often growth-phase dependent; harvesting the fungal biomass too early or too late will result in a lower yield.[1]

• Inefficient Cell Disruption: The robust cell wall of fungi must be effectively disrupted to release intracellular metabolites. If the biomass is not properly ground or processed, the solvent cannot efficiently penetrate the cells, leading to poor extraction.

• Incorrect Solvent Choice: Ganorbiformin B, as a triterpenoid, has specific solubility characteristics. Using a solvent with inappropriate polarity will result in a low extraction efficiency. Ethanol (B145695), particularly in the 70-95% range, is often effective for extracting triterpenoids from Ganoderma.[3][4][5]

• Non-Optimized Extraction Parameters: Key parameters such as temperature, extraction time, and the solid-to-solvent ratio must be optimized.[6] For instance, excessively high temperatures can degrade thermolabile compounds.[7]

FAQ 2: How can I improve the efficiency of my extraction method?

Several advanced extraction techniques can enhance yield and reduce extraction time compared to traditional methods like maceration or Soxhlet extraction.

• Ultrasound-Assisted Extraction (UAE): This technique uses acoustic cavitation to disrupt cell walls, enhancing solvent penetration and mass transfer.[4][8][9] UAE often leads to higher yields in shorter times and at lower temperatures.[3][10]

• Supercritical Fluid Extraction (SFE): Using supercritical CO2 is a green and highly tunable method. By altering pressure and temperature, the solvent's properties can be adjusted to selectively extract specific compounds.[7][11][12] For triterpenoids, high pressure (e.g., 30-85 MPa) and low temperatures (e.g., 40-50°C) are often effective.[7][11][12]

• Pressurized Liquid Extraction (PLE): This method uses solvents at elevated temperatures and pressures, which improves extraction kinetics and efficiency.[6]

FAQ 3: My final product contains a high level of impurities. What purification strategies are recommended?

Crude extracts from Ganoderma are complex mixtures. A multi-step purification process is typically necessary.

• Initial Defatting: For extracts from spore powder or mycelium, an initial extraction with a non-polar solvent like n-hexane can remove lipids, which can interfere with subsequent purification steps.[13]

• Solid-Phase Extraction (SPE): SPE is an effective cleanup step. Using a C18 cartridge can help separate the moderately polar triterpenoids from highly polar compounds (like sugars) and non-polar compounds.

• Chromatography: For high-purity isolation, column chromatography (e.g., using silica (B1680970) gel or Sephadex) followed by preparative High-Performance Liquid Chromatography (HPLC) is the standard approach.

FAQ 4: Can I increase the production of Ganorbiformin B in the fungus itself before extraction?

Yes, manipulating the fungal culture conditions can significantly boost the biosynthesis of target metabolites.

• Elicitor Addition: The addition of "elicitors" or signaling molecules to the culture can trigger defense responses in the fungus, often leading to an upregulation of secondary metabolite production.[14] Known elicitors for triterpenoid biosynthesis in Ganoderma include methyl jasmonate, salicylic (B10762653) acid, and certain metal ions like Ca2+.[14][15]

• Metabolic Engineering: Advanced strategies involve the genetic modification of the fungus. Overexpressing key enzyme genes in the triterpenoid biosynthesis pathway, such as squalene (B77637) synthase (SQS) or lanosterol (B1674476) synthase (LS), has been shown to increase the yield of ganoderic acids, which are structurally related to Ganorbiformin B.[14][15][16]

Section 2: Data & Comparative Analysis

Optimizing extraction parameters is critical for maximizing yield. The following tables summarize findings from studies on triterpenoid extraction from Ganoderma species, providing a baseline for developing a protocol for Ganorbiformin B.

Table 1: Comparison of Different Extraction Methods for Ganoderma Triterpenoids

Extraction Method	Solvent	Key Parameters	Typical Yield/Efficiency	Reference
Ultrasound-Assisted (UAE)	95% Ethanol	Power: 565 W; Time: 5.4 min; Ratio: 50:1 mL/g	0.97% (Triterpenoids from spore powder)	[4][5]
Ultrasound-Assisted (UAE)	74% Ethanol	Power: 320 W; Time: 69 min; Ratio: 61:1 mL/g	4.61 mg/g (Total Triterpenoid Content)	[8]
Heat-Assisted (HAE)	62.5% Ethanol	Temp: 90°C; Time: 79 min	Lower yield compared to UAE	[3]
Supercritical Fluid (SFE)	CO₂	Pressure: 30 MPa; Temp: 40°C	High purity and good recovery	[11]
Maceration	Methanol (B129727)	Temp: 40°C; Time: 48 h	Lower efficiency than modern methods	[17]

Section 3: Experimental Protocols

This section provides detailed methodologies for key experiments.

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Ganorbiformin B

This protocol is designed for the efficient extraction of triterpenoids from dried Ganoderma fruiting body or mycelium powder.

1. Materials and Equipment:

• Dried, powdered Ganoderma biomass (particle size < 0.5 mm)

• 95% Ethanol (Reagent grade)

• Ultrasonic bath or probe sonicator with temperature control

• Beakers or flasks

• Centrifuge and centrifuge tubes

• Rotary evaporator

• 0.22 µm syringe filter

2. Procedure:

• Preparation: Weigh 10 g of the dried Ganoderma powder and place it into a 500 mL beaker.

• Solvent Addition: Add 500 mL of 95% ethanol to achieve a solid-to-solvent ratio of 1:50 (g/mL).

• Ultrasonication: Place the beaker in an ultrasonic bath. Set the ultrasonic power to ~560 W and the temperature to 50°C. Sonicate for 10 minutes. Note: If using a probe sonicator, use pulsed mode to avoid overheating the sample.

• Separation: After sonication, centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid biomass.

• Collection: Carefully decant the supernatant (the ethanol extract) into a clean flask.

• Re-extraction (Optional but Recommended): To maximize yield, add another 250 mL of 95% ethanol to the pellet, vortex thoroughly, and repeat steps 3-5. Combine the supernatants.

• Concentration: Concentrate the combined ethanol extract using a rotary evaporator at 50°C under reduced pressure until the ethanol is fully removed.

• Final Product: The resulting residue is the crude triterpenoid extract containing Ganorbiformin B. Store it at -20°C for further purification and analysis.

Protocol 2: Quantification of Ganorbiformin B using HPLC

This protocol describes a general method for quantifying Ganorbiformin B in the crude extract. Note: A pure standard of Ganorbiformin B is required for accurate quantification.

1. Materials and Equipment:

• Crude Ganorbiformin B extract

• Ganorbiformin B analytical standard

• Methanol and Acetonitrile (HPLC grade)

• Formic acid (or other suitable modifier)

• HPLC system with a UV detector and a C18 column (e.g., 4.6 x 250 mm, 5 µm)

2. Procedure:

• Standard Preparation: Prepare a stock solution of the Ganorbiformin B standard in methanol (e.g., 1 mg/mL). From this stock, create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve a precisely weighed amount of the crude extract in methanol to a known concentration (e.g., 10 mg/mL). Filter the solution through a 0.22 µm syringe filter before injection.

• HPLC Conditions (Example):

  • Column: C18 Reverse-Phase

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: Start with 70% A / 30% B, ramp to 100% B over 25 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: Scan from 200-400 nm and select the optimal wavelength (likely ~254 nm for triterpenoids).

  • Injection Volume: 10 µL

• Analysis:

  • Inject the calibration standards to create a standard curve (Peak Area vs. Concentration).

  • Inject the prepared sample extract.

  • Identify the Ganorbiformin B peak in the sample chromatogram by comparing its retention time to that of the standard.

  • Calculate the concentration in the sample using the standard curve.

Section 4: Visualized Workflows and Pathways

Workflow for Extraction and Purification

The following diagram illustrates the complete workflow from raw fungal material to purified Ganorbiformin B.

Caption: General workflow for Ganorbiformin B extraction and purification.

Troubleshooting Logic for Low Yield

This decision tree helps diagnose the cause of low extraction yields.

Caption: A decision tree for troubleshooting low extraction yields.

Simplified Triterpenoid Biosynthesis Pathway

This diagram shows the core biosynthetic pathway leading to triterpenoids in Ganoderma, highlighting key enzymes that are targets for metabolic engineering.

Caption: Simplified biosynthesis pathway of triterpenoids in Ganoderma.

References

• 1. benchchem.com [benchchem.com]
• 2. Improvement of Targeted Fungi Secondary Metabolite Production Using a Systematic Experimental Design and Chemometrics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extraction of triterpenoids and phenolic compounds from Ganoderma lucidum: optimization study using the response surface methodology - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. Production of triterpenoid compounds from Ganoderma lucidum spore powder using ultrasound-assisted extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research.manchester.ac.uk [research.manchester.ac.uk]
• 6. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Optimization of ultrasonic-assisted extraction of polysaccharides and triterpenoids from the medicinal mushroom Ganoderma lucidum and evaluation of their in vitro antioxidant capacities | PLOS One [journals.plos.org]
• 11. Study of Continuous Extraction Process Utilizing Supercritical Fluid for Ganoderma lucidum | Scientific.Net [scientific.net]
• 12. High-Pressure Supercritical CO2 Extracts of Ganoderma lucidum Fruiting Body and Their Anti-hepatoma Effect Associated With the Ras/Raf/MEK/ERK Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. The Pharmacological Effects of Triterpenoids from Ganoderma lucidum and the Regulation of Its Biosynthesis [scirp.org]
• 15. A Review of Ganoderma Triterpenoids and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 16. [Biosynthesis of ganoderic acid and its derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Optimization of the phenolic and antioxidants extraction from Ganoderma Lucidum using maceration method [foodresearch.tabrizu.ac.ir]

Technical Support Center: Synthesis and Production of Lanostane-Type Triterpenoids from Ganoderma

Welcome to the technical support center for the synthesis and production of lanostane-type triterpenoids, a class of bioactive compounds abundant in Ganoderma species. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in obtaining lanostane-type triterpenoids like ganoderic acids?

A1: The primary challenges include:

• Low natural abundance: The concentration of these triterpenoids in Ganoderma fruiting bodies and mycelia is often low.

• Slow growth of Ganoderma: Traditional cultivation methods require long incubation periods (3-5 months) to obtain the fruiting bodies.[1]

• Complex mixtures: Extracts from Ganoderma contain a vast number of structurally similar triterpenoids, making the isolation and purification of a single compound challenging.[2][3]

• Batch-to-batch variability: The chemical profile of extracts can vary significantly due to genetic differences in the fungal strains and variations in culture conditions.[4]

• Biosynthetic pathway complexity: The biosynthesis of these compounds involves a multi-step enzymatic pathway, and the genes responsible for the later, more complex modifications are not all fully characterized.[5][6][7]

Q2: What are the main strategies to overcome the low yield of ganoderic acids?

A2: Several strategies are being employed to enhance the production of ganoderic acids:

• Submerged Culture and Fermentation: Growing Ganoderma mycelia in liquid culture can reduce the production time and allow for greater control over environmental parameters.[1] The fermentation process can be scaled up to large bioreactors.[1][8]

• Elicitation: The addition of elicitors, such as salicylic (B10762653) acid or metal ions, to the culture medium can stimulate the secondary metabolism of the fungus and increase triterpenoid (B12794562) production.[6]

• Genetic Engineering: Overexpression of key enzymes in the biosynthetic pathway, such as HMG-CoA reductase (HMGR) and squalene (B77637) synthase (SQS), has been shown to enhance ganoderic acid accumulation.[2][6]

• Heterologous Production: Expressing genes from Ganoderma lucidum in a more easily manipulated host, like Saccharomyces cerevisiae (yeast), is a promising alternative for producing specific ganoderic acids.[5][9]

• Co-culturing: A synthetic consortium of Ganoderma lucidum and Lactobacillus plantarum has been shown to enhance the biosynthesis of natural products.[10]

Q3: Is total chemical synthesis of complex lanostane-type triterpenoids a viable option?

A3: While the total synthesis of some complex natural products is achievable, the intricate, highly oxygenated, and stereochemically rich structures of many Ganoderma triterpenoids make their complete chemical synthesis exceptionally challenging and often commercially unviable for large-scale production. Current research has demonstrated the synthesis of various lanostane-type triterpenoid derivatives from the more readily available starting material, lanosterol.[11][12] The focus for production is more on biotechnological and semi-synthetic approaches.

Troubleshooting Guides

Inconsistent Yields in Ganoderma Fermentation

Problem	Potential Cause	Troubleshooting Steps
Low or no triterpenoid production	Inappropriate culture conditions (pH, temperature, aeration).	Optimize fermentation parameters. The optimal temperature for Ganoderma formosanum mycelium growth has been reported as 25°C and pH 7.[13]
Nutrient limitation (carbon or nitrogen source).	Test different carbon and nitrogen sources. For instance, lactose (B1674315) has been identified as a suitable carbon source for G. formosanum.[13]
Strain degradation over multiple subcultures.	Use a fresh culture from a cryopreserved stock.
Batch-to-batch variability	Inconsistent inoculum size or quality.	Standardize the inoculum preparation procedure.
Slight variations in media composition or sterilization.	Ensure precise media preparation and consistent sterilization protocols.
Genetic instability of the production strain.	Periodically re-isolate and screen high-producing strains.

Issues with Heterologous Expression in S. cerevisiae

Problem	Potential Cause	Troubleshooting Steps
Low or no production of the target ganoderic acid	Codon usage of the Ganoderma gene is not optimal for yeast.	Synthesize a codon-optimized version of the gene for expression in yeast.
The expressed enzyme (e.g., a P450) has low activity.	Co-express a suitable cytochrome P450 reductase (CPR) to enhance the activity of the P450 enzyme.
The precursor (lanosterol) is limiting.	Engineer the yeast host to overproduce lanosterol.
Toxicity of the expressed protein or product to the yeast host	High levels of the recombinant protein or the triterpenoid product are toxic.	Use an inducible promoter to control the timing and level of gene expression.
Engineer the host to be more tolerant to the product.

Experimental Protocols

General Protocol for Extraction and Quality Control of Lanostane (B1242432) Triterpenoids

This protocol provides a general method for the extraction and analysis of lanostane triterpenoids from Ganoderma mycelia or fruiting bodies. Optimization may be required for specific applications.

1. Extraction:

• Dry the fungal material (mycelia or powdered fruiting bodies) at 50-60°C.

• Perform a Soxhlet extraction or maceration with a suitable organic solvent (e.g., ethanol, methanol, or ethyl acetate).

• Concentrate the extract under reduced pressure using a rotary evaporator.

2. Fractionation (Optional):

• The crude extract can be further fractionated using liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate, butanol) to separate compounds based on their polarity.

3. Quality Control and Chemical Fingerprinting:

• Use High-Performance Liquid Chromatography (HPLC) with a C18 column to generate a chemical fingerprint of the extract.

• Employ a gradient elution with a mobile phase consisting of water (often with a small amount of acid like formic acid) and acetonitrile (B52724) or methanol.

• Use a UV detector (diode array detector is preferable) to monitor the elution profile at various wavelengths (e.g., 254 nm).

• For identification and quantification of specific compounds, use authenticated standards and techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

Biosynthetic Pathway of Ganoderic Acids

Caption: Simplified biosynthetic pathway of ganoderic acids from Acetyl-CoA.

Troubleshooting Workflow for Low Triterpenoid Yield

Caption: Decision tree for troubleshooting low triterpenoid yields in fermentation.

References

• 1. dl.begellhouse.com [dl.begellhouse.com]
• 2. Genetic engineering of Ganoderma lucidum for the efficient production of ganoderic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Components of Ganoderma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. life.sjtu.edu.cn [life.sjtu.edu.cn]
• 6. Enhanced production of polysaccharides and triterpenoids in Ganoderma lucidum fruit bodies on induction with signal transduction during the fruiting stage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Review of Ganoderma Triterpenoids and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dl.begellhouse.com [dl.begellhouse.com]
• 9. Biosynthesis of a novel ganoderic acid by expressing CYP genes from Ganoderma lucidum in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of Lanostane-Type Triterpenoid N-Glycosides and Their Cytotoxicity against Human Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthetic lanostane-type triterpenoids as inhibitors of DNA topoisomerase II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Optimal Production of Ganoderma formosanum Mycelium with Anti-Melanogenic Activity [mdpi.com]

Overcoming solubility issues with Ganorbiformin B in assays

Welcome to the Technical Support Center for Ganorbiformin B. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guides and frequently asked questions (FAQs) for overcoming common challenges encountered during experiments with Ganorbiformin B, with a particular focus on its solubility.

Frequently Asked Questions (FAQs)

Q1: What is Ganorbiformin B and why is its solubility a concern in assays?

A1: Ganorbiformin B is a triterpenoid (B12794562) compound isolated from Ganoderma orbiforme. Triterpenoids are characteristically lipophilic (fat-soluble), which means they have poor solubility in aqueous solutions like cell culture media and biological buffers. This can lead to the compound precipitating out of solution, resulting in inaccurate dosing, low bioavailability in cell-based assays, and unreliable experimental outcomes.

Q2: What is the recommended solvent for preparing a stock solution of Ganorbiformin B?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most highly recommended solvent for creating a high-concentration stock solution of Ganorbiformin B and similar triterpenoids. It is a powerful aprotic solvent capable of dissolving a wide range of polar and nonpolar compounds. For a related compound, Ganoderic Acid D, a solubility of approximately 30 mg/mL in DMSO has been reported.[1][2] It is crucial to use anhydrous (dry) DMSO, as absorbed moisture can decrease the solubility of hydrophobic compounds.

Q3: What is the maximum permissible concentration of DMSO in my cell-based assay?

A3: The final concentration of DMSO in the cell culture medium should be kept as low as possible to avoid solvent-induced cytotoxicity or other off-target effects. A final concentration of 0.1% (v/v) DMSO is generally considered safe for most cell lines.[3] However, some cell lines can tolerate up to 0.5% or even 1% DMSO.[3][4] It is strongly recommended to perform a vehicle control experiment to determine the tolerance of your specific cell line to the final DMSO concentration used in your assay.

Q4: My Ganorbiformin B precipitates when I dilute the DMSO stock solution into my aqueous buffer or cell culture medium. What should I do?

A4: This is a common issue known as "precipitation upon dilution." It occurs when the concentration of the hydrophobic compound exceeds its solubility limit in the final aqueous environment. Please refer to the detailed "Protocol for Preparing Working Solutions" in the Troubleshooting Guide section for step-by-step instructions on how to mitigate this, including techniques like serial dilution and drop-wise addition while vortexing.

Q5: Can serum in the cell culture medium affect the solubility of Ganorbiformin B?

A5: Yes, serum components, particularly albumin, can bind to hydrophobic compounds and help keep them in solution.[5] However, this binding can also affect the free concentration of the compound available to interact with the cells. If you are observing inconsistent results, consider reducing the serum concentration or using a serum-free medium during the compound incubation period. Always ensure your experimental controls are consistent with respect to serum concentration.

Troubleshooting Guides

Problem 1: Ganorbiformin B powder is difficult to dissolve.

• Possible Cause: Inadequate solvent or technique.

• Solution:

  • Ensure you are using high-purity, anhydrous DMSO.

  • Use a vortex mixer to create a homogenous stock solution.

  • If solubility issues persist, gentle warming of the solution in a 37°C water bath for a short period can aid dissolution.[6] Sonication can also be an effective method to help dissolve the compound.[3]

Problem 2: Inconsistent or non-reproducible results in cell-based assays (e.g., MTT, XTT).

• Possible Cause 1: Precipitation of Ganorbiformin B in the assay wells.

  • Solution: Visually inspect the wells under a microscope for any signs of precipitation. If observed, optimize the preparation of your working solutions as detailed in the protocols below. Consider lowering the final concentration of Ganorbiformin B.

• Possible Cause 2: Interference of the compound with the assay reagents.

  • Solution: Hydrophobic compounds can sometimes interfere with colorimetric or luminescent readouts.[7][8] To test for this, run a cell-free control where Ganorbiformin B is added to the medium and assay reagents to see if it directly reacts with them. If interference is detected, consider using an alternative viability assay that relies on a different detection principle (e.g., measuring membrane integrity with an LDH assay).[8]

Data Presentation

Table 1: Solubility of Structurally Similar Ganoderma Triterpenoids

Compound	Solvent	Approximate Solubility	Reference
Ganoderic Acid D	DMSO	~30 mg/mL	[1][2]
Ganoderic Acid D	Ethanol	~30 mg/mL	[1][2]
Ganoderic Acid D	1:3 Ethanol:PBS (pH 7.2)	~0.25 mg/mL	[1][2]
Ganoderic Acid A	DMSO	100 mg/mL	[9]
Ganoderic Acid A	Ethanol	100 mg/mL	[9]

Note: This data is for structurally similar compounds and should be used as a guideline for Ganorbiformin B. Empirical determination of solubility for Ganorbiformin B is recommended.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

• Materials: Ganorbiformin B powder, anhydrous Dimethyl Sulfoxide (DMSO).

• Procedure: a. Allow the vial of Ganorbiformin B powder to equilibrate to room temperature before opening. b. Add a precise volume of anhydrous DMSO to the vial to achieve a high-concentration stock solution (e.g., 10-20 mM). c. Vortex the solution thoroughly for several minutes until the powder is completely dissolved. Gentle warming (37°C) or sonication can be used if necessary. d. Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol is designed to minimize precipitation upon dilution into aqueous media.

• Materials: Concentrated stock solution of Ganorbiformin B in DMSO, sterile phosphate-buffered saline (PBS) or serum-free cell culture medium.

• Procedure: a. Thaw an aliquot of the concentrated stock solution. b. Perform a serial dilution of the stock solution in DMSO to create intermediate concentrations. c. To prepare the final working concentration, slowly add the intermediate DMSO solution drop-wise to your pre-warmed (37°C) cell culture medium while gently vortexing or swirling the tube. This gradual dilution helps to prevent the compound from crashing out of solution. d. Ensure the final concentration of DMSO in the medium is below the cytotoxic level for your cell line (ideally ≤ 0.1%).

Visualizations

Signaling Pathways

Ganoderma triterpenoids, including Ganorbiformin B, are known to exert their anti-cancer and anti-inflammatory effects by modulating key cellular signaling pathways.

Caption: Ganorbiformin B's potential anti-cancer signaling pathways.

Caption: Ganorbiformin B's potential anti-inflammatory signaling pathways.

Experimental Workflow

Caption: Troubleshooting workflow for solubilizing Ganorbiformin B.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. lifetein.com [lifetein.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. benchchem.com [benchchem.com]
• 9. selleckchem.com [selleckchem.com]

Technical Support Center: Ganorbiformin B Stability and Degradation Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on conducting stability and degradation studies for Ganorbiformin B. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is a forced degradation study and why is it necessary for Ganorbiformin B?

A1: A forced degradation study, or stress testing, involves intentionally exposing Ganorbiformin B to harsh conditions such as acid, base, heat, light, and oxidation.[1] This process is crucial for several reasons:

• It helps to identify the potential degradation products and elucidate the degradation pathways of the molecule.[1]

• The data generated is essential for developing and validating a stability-indicating analytical method (SIAM), which can accurately quantify Ganorbiformin B in the presence of its degradants.[2][3]

• It provides insights into the intrinsic stability of Ganorbiformin B, which is vital for formulation development, determining appropriate storage conditions, and defining the shelf-life of a potential drug product.[1]

• Regulatory bodies like the FDA and ICH require forced degradation studies to demonstrate the specificity of analytical methods.[2]

Q2: What are the typical stress conditions for a forced degradation study of a triterpenoid (B12794562) like Ganorbiformin B?

A2: Based on regulatory guidelines and common practices for natural products, the following stress conditions are recommended for Ganorbiformin B:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid drug substance at 105°C for 48 hours.

• Photolytic Degradation: Solid drug substance exposed to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

These conditions may need to be optimized to achieve a target degradation of 5-20%.[4]

Q3: Which analytical techniques are most suitable for quantifying Ganorbiformin B and its degradation products?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique for the analysis of triterpenoids.[5][6] For Ganorbiformin B, the following HPLC configurations are recommended:

• HPLC with UV/PDA Detection: Triterpenoids often lack a strong chromophore, making detection at low UV wavelengths (e.g., 210 nm) necessary.[7] A Photo-Diode Array (PDA) detector is advantageous as it can help in assessing peak purity.

• HPLC with Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD): These detectors are useful when the analytes have poor UV absorbance, as their response is not dependent on the optical properties of the compound.[7][8]

• UPLC-MS/MS: For detailed characterization and identification of degradation products, Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry is the method of choice due to its high sensitivity and selectivity.[9][10][11]

Troubleshooting Guides

Problem 1: No degradation or less than 5% degradation is observed under stress conditions.

• Possible Cause: The stress condition is not harsh enough or the duration of exposure is too short.

• Solution:

  • Increase the concentration of the stressor (e.g., use 1 M HCl instead of 0.1 M HCl).

  • Increase the temperature of the reaction.

  • Extend the duration of the study.

  • Ensure proper mixing of the Ganorbiformin B solution with the stress agent.

Problem 2: More than 20% degradation is observed, or the main peak is completely degraded.

• Possible Cause: The stress condition is too aggressive.

• Solution:

  • Decrease the concentration of the stressor.

  • Lower the temperature of the reaction.

  • Reduce the exposure time.

  • For hydrolytic studies, take time points at shorter intervals (e.g., 2, 4, 8, 12 hours) to find the optimal duration.

Problem 3: Poor resolution between the Ganorbiformin B peak and degradation product peaks in the chromatogram.

• Possible Cause: The chromatographic method is not optimized to be "stability-indicating."

• Solution:

  • Modify the Mobile Phase: Adjust the ratio of the organic and aqueous phases. Experiment with different organic modifiers (e.g., acetonitrile (B52724) vs. methanol) or different buffers and pH values.[5]

  • Change the Column: A C18 column is a good starting point, but for complex separations of structurally similar triterpenoids, a C30 column may provide better resolution.[7]

  • Adjust the Gradient: If using a gradient elution, modify the slope of the gradient to improve the separation of closely eluting peaks.

  • Check Peak Purity: Use a PDA detector to check the peak purity of the Ganorbiformin B peak to ensure it is not co-eluting with any degradants.

Data Presentation

The following tables summarize hypothetical quantitative data from a forced degradation study on Ganorbiformin B.

Table 1: Summary of Forced Degradation Results for Ganorbiformin B

Stress Condition	% Degradation of Ganorbiformin B	Number of Degradation Products
0.1 M HCl (60°C, 24h)	12.5%	2
0.1 M NaOH (60°C, 24h)	18.2%	3
3% H₂O₂ (RT, 24h)	9.8%	1
Thermal (105°C, 48h)	6.5%	1
Photolytic	5.3%	1

Table 2: Chromatographic Purity Data for Stressed Samples

Stress Condition	Retention Time of Ganorbiformin B (min)	% Peak Area of Ganorbiformin B	Total % Peak Area of Degradants
Control	15.2	99.8%	Not Detected
Acid Hydrolysis	15.2	87.3%	12.5%
Base Hydrolysis	15.2	81.6%	18.2%
Oxidation	15.2	90.0%	9.8%
Thermal	15.2	93.3%	6.5%
Photolytic	15.2	94.5%	5.3%

Experimental Protocols

Protocol: Forced Degradation Study of Ganorbiformin B

1. Objective: To investigate the degradation behavior of Ganorbiformin B under various stress conditions and to develop a stability-indicating HPLC method.

2. Materials:

• Ganorbiformin B reference standard

• HPLC grade acetonitrile and methanol (B129727)

• Purified water (Milli-Q or equivalent)

• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂)

• Class A volumetric flasks and pipettes

3. Instrumentation:

• HPLC system with a PDA detector

• Analytical balance

• pH meter

• Water bath

• Photostability chamber

4. Preparation of Solutions:

• Stock Solution: Accurately weigh 10 mg of Ganorbiformin B and dissolve in 10 mL of methanol to obtain a 1 mg/mL solution.

• Working Solution: Dilute the stock solution with the mobile phase to a final concentration of 100 µg/mL.

5. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M HCl and dilute to 10 mL with water. Heat at 60°C. After the specified time, cool and neutralize with 0.2 M NaOH.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH and dilute to 10 mL with water. Heat at 60°C. After the specified time, cool and neutralize with 0.2 M HCl.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂ and dilute to 10 mL with water. Keep at room temperature, protected from light.

• Thermal Degradation: Place the solid Ganorbiformin B powder in a petri dish and keep it in a hot air oven at 105°C.

• Photolytic Degradation: Expose the solid Ganorbiformin B powder to light in a photostability chamber.

6. HPLC Method:

• Column: C18, 4.6 x 250 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (70:30, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detector Wavelength: 210 nm

• Column Temperature: 30°C

7. Analysis:

• Inject the control and stressed samples into the HPLC system.

• Record the chromatograms and calculate the percentage degradation of Ganorbiformin B.

• Assess the peak purity of the Ganorbiformin B peak in the stressed samples.

Visualizations

Caption: General workflow for a forced degradation study.

Caption: Hypothetical degradation pathway for Ganorbiformin B.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijtrd.com [ijtrd.com]
• 3. researchgate.net [researchgate.net]
• 4. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 5. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ffhdj.com [ffhdj.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Determination of Triterpenoids and Phenolic Acids from Sanguisorba officinalis L. by HPLC-ELSD and Its Application - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [UPLC-Q-TOF-MS/MS qualitative analysis and HPLC determination of triterpenoids in Ganoderma lucidum spores] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. RSC - Page load error [pubs.rsc.org]
• 11. UPLC-Q-TOF-MS/MS-guided dereplication of Pulsatilla chinensis to identify triterpenoid saponins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Parameters for Ganorbiformin B Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) separation of Ganorbiformin B.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC separation of Ganorbiformin B and related triterpenoids.

Problem	Potential Cause	Suggested Solution
Poor Resolution or Co-eluting Peaks	Inappropriate mobile phase composition.	- Adjust the gradient steepness. A shallower gradient can improve the separation of closely eluting compounds. - Modify the mobile phase pH. For acidic compounds like Ganorbiformin B, a slightly acidic mobile phase (e.g., with 0.1% formic acid or acetic acid) can improve peak shape and resolution.[1][2][3][4][5]
Unsuitable stationary phase.	- While C18 columns are commonly used, for complex mixtures of triterpenoids, a column with a different selectivity (e.g., C8 or phenyl-hexyl) might provide better separation.
Peak Tailing	Secondary interactions between the analyte and the stationary phase.	- Lower the mobile phase pH to suppress the ionization of silanol (B1196071) groups on the silica-based column.[6] - Use a modern, end-capped C18 column to minimize silanol interactions.[6]
Column overload.	- Reduce the injection volume or dilute the sample to avoid saturating the column.[6]
Peak Fronting	Poor sample solubility in the mobile phase.	- Ensure the sample is fully dissolved in a solvent compatible with the initial mobile phase. If a stronger solvent is needed for solubility, inject the smallest possible volume.[6]
Inconsistent Retention Times	Fluctuations in mobile phase composition or flow rate.	- Ensure the mobile phase is thoroughly degassed to prevent bubble formation in the pump.[7][8] - Check for leaks in the HPLC system, as this can affect the mobile phase composition and flow rate.[7][8]
Column temperature variations.	- Use a column oven to maintain a consistent temperature, as temperature fluctuations can affect retention times.
High Backpressure	Blockage in the HPLC system.	- Check for blockages in the in-line filter, guard column, or the analytical column inlet frit.[7][8] - Filter all samples and mobile phases through a 0.45 µm filter before use to prevent particulate matter from entering the system.
No or Very Small Peaks	Issue with the detector or sample.	- Ensure the detector lamp is on and that the correct wavelength (around 252 nm for Ganoderic acids) is set.[1][4][5] - Verify that the sample was injected correctly and that it has not degraded.[8]

Frequently Asked Questions (FAQs)

Q1: What is a good starting HPLC method for Ganorbiformin B separation?

Q2: How can I improve the peak shape of my Ganorbiformin B chromatogram?

A2: Peak tailing is a common issue for acidic compounds like Ganoderic acids. To improve peak shape, consider the following:

• Lower the mobile phase pH: Adding a small amount of acid (e.g., 0.1% formic or acetic acid) to the mobile phase can suppress the ionization of residual silanol groups on the column, reducing peak tailing.[6]

• Use an end-capped column: Modern, high-purity silica (B1680970) columns that are properly end-capped will have fewer free silanol groups, leading to better peak shapes for acidic analytes.[6]

• Optimize sample solvent: Dissolve your sample in a solvent that is of similar or weaker strength than your initial mobile phase. Injecting in a much stronger solvent can lead to peak distortion.[6]

Q3: My retention times are drifting. What should I do?

A3: Retention time drift can be caused by several factors:

• Mobile phase preparation: Ensure your mobile phase is prepared consistently for each run and is adequately degassed.[7][8]

• Column equilibration: Make sure the column is fully equilibrated with the initial mobile phase conditions before each injection.

• Temperature fluctuations: Use a column oven to maintain a stable temperature.

• System leaks: Check for any leaks in the pump, injector, or fittings.[7][8]

Q4: What detection wavelength is optimal for Ganorbiformin B?

A4: Based on the UV spectra of similar Ganoderic acids, a detection wavelength of approximately 252 nm is a suitable starting point for the analysis of Ganorbiformin B.[1][4][5] It is recommended to run a UV-Vis scan of your purified compound to determine the exact wavelength of maximum absorbance.

Q5: How can I confirm the identity of the Ganorbiformin B peak?

A5: The most reliable method for peak identification is to use a purified and authenticated standard of Ganorbiformin B to compare retention times. If a standard is not available, hyphenated techniques like HPLC-MS (Mass Spectrometry) can be used to obtain mass spectral data, which can help in the tentative identification based on the compound's molecular weight and fragmentation pattern.[2]

Data Presentation

Table 1: Comparison of HPLC Parameters for Ganoderic Acid Separation

Parameter	Method 1	Method 2	Method 3
Column	Agilent Zorbax SB-C18 (250 mm x 4.6 mm, 5 µm)[1]	C18 reverse-phase column[4]	Phenomenex Luna C18 (250 mm x 4.6 mm, 5 µm)[5]
Mobile Phase A	0.03% aqueous phosphoric acid[1]	Acetonitrile (B52724)/2% acetic acid (1:4, v/v)[4]	0.1% aqueous acetic acid[5]
Mobile Phase B	Acetonitrile[1]	Acetonitrile/2% acetic acid (1:2, v/v)[4]	Acetonitrile[5]
Gradient	Linear gradient[1]	0-5 min, 100% A; 20-40 min, 30% A; 40-80 min, 100% B[4]	0-35 min, 25-35% B; 35-45 min, 35-45% B; 45-90 min, 100% B[5]
Flow Rate	1.0 mL/min[1]	0.8 mL/min[4]	1.0 mL/min[5]
Detection Wavelength	252 nm[1]	252 nm[4]	252 nm[5]
Column Temperature	Not specified	Not specified	30°C[5]

Experimental Protocols

Protocol 1: General Analytical HPLC Method for Ganoderic Acids

This protocol is a general starting point for the analytical separation of Ganorbiformin B, based on established methods for similar compounds.[1][5]

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or DAD detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-35 min: 10-90% B (linear gradient)

  • 35-40 min: 90% B (isocratic)

  • 40-41 min: 90-10% B (linear gradient)

  • 41-50 min: 10% B (isocratic, for re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: 252 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in methanol (B129727) or the initial mobile phase composition. Filter through a 0.45 µm syringe filter before injection.

Mandatory Visualization

Caption: A workflow diagram for troubleshooting common HPLC issues.

Caption: A simplified diagram of signaling pathways modulated by Ganoderic acids.

References

• 1. Quantitative determination of six major triterpenoids in Ganoderma lucidum and related species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. jfda-online.com [jfda-online.com]
• 5. Development of a Rapid and Confirmatory Method to Identify Ganoderic Acids in Ganoderma Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 8. uhplcs.com [uhplcs.com]

Technical Support Center: Troubleshooting Ganorbiformin B Cell Viability Assay Results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during B cell viability assays with the investigational compound, Ganorbiformin B.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: We are observing high variability between replicates in our MTT/WST-1 assay when treating B cells with Ganorbiformin B. What could be the cause?

High replicate variability can stem from several factors.[1] Here are some common causes and solutions:

• Inconsistent Cell Seeding: An uneven distribution of cells across the wells of your microplate is a primary source of variability.

  • Troubleshooting: Ensure your B cell suspension is homogenous before and during plating. Gently mix the cell suspension between pipetting steps. Using a multichannel pipette can also help maintain consistency.[1]

• Edge Effects: Wells on the outer edges of a microplate are more prone to evaporation, leading to changes in media concentration and affecting cell growth.

  • Troubleshooting: Avoid using the outermost wells of the plate for experimental samples. Instead, fill them with sterile phosphate-buffered saline (PBS) or culture medium to create a humidity barrier.

• Incomplete Formazan (B1609692) Solubilization (MTT Assay): The formazan crystals produced in the MTT assay must be fully dissolved for accurate absorbance readings.

  • Troubleshooting: Ensure the solubilization buffer is added to all wells and that the formazan is completely dissolved by gentle pipetting or shaking. Visually inspect the wells for any remaining crystals before reading the plate.

• Ganorbiformin B Precipitation: At higher concentrations, Ganorbiformin B may precipitate out of solution, leading to inconsistent effects on the cells.

  • Troubleshooting: Visually inspect the wells after adding Ganorbiformin B to check for any precipitation. If solubility is an issue, consider using a different solvent (and ensuring the solvent control is appropriate) or lowering the final concentration range.

Q2: Our MTT assay results suggest Ganorbiformin B is not cytotoxic, but cell counts using Trypan Blue show a decrease in viable cells. Why is there a discrepancy?

This is a common issue, and it highlights the importance of not relying on a single assay for determining cell viability.[2][3][4]

• Interference with MTT Reduction: Ganorbiformin B or its metabolites may directly interact with the MTT reagent, either by reducing it non-enzymatically or by inhibiting the cellular dehydrogenases responsible for its reduction.[2][5] This can lead to an overestimation of cell viability.[2]

  • Troubleshooting: Run a cell-free control where you add Ganorbiformin B to the culture medium with the MTT reagent to see if the compound directly reduces MTT.

• Metabolic Assays vs. Membrane Integrity Assays: The MTT assay measures metabolic activity, which may not always directly correlate with cell viability.[3][6] The Trypan Blue exclusion assay, on the other hand, measures membrane integrity.[7] It's possible that Ganorbiformin B induces a state of metabolic inactivity without immediately compromising membrane integrity.

  • Troubleshooting: It is recommended to use an orthogonal assay to confirm your results. An Annexin V/Propidium Iodide (PI) staining assay would be a good choice to detect apoptosis and differentiate it from necrosis.

Q3: In our Annexin V/PI flow cytometry assay, we see a significant population of Annexin V positive/PI negative cells even at our zero-time point or in our vehicle-treated B cells. What is happening?

This could indicate a few issues with your experimental setup or cell handling:

• Poor Cell Health: The B cells may be unhealthy at the start of the experiment.

  • Troubleshooting: Ensure you are using B cells from a healthy culture in the logarithmic growth phase. Avoid using cells that are over-confluent or have been in culture for too long.[8]

• Harsh Cell Handling: Excessive or harsh pipetting, centrifugation, or vortexing can damage the cell membrane, leading to phosphatidylserine (B164497) (PS) externalization and false positive Annexin V staining.[8]

  • Troubleshooting: Handle the cells gently throughout the staining procedure.

• Spontaneous Apoptosis: B cells can be sensitive and may undergo spontaneous apoptosis in culture.

  • Troubleshooting: Minimize the time between harvesting and staining. Ensure the culture conditions are optimal.

Q4: The Annexin V and PI populations are not well-separated in our flow cytometry dot plot. How can we improve the resolution?

Poor separation of cell populations can be due to incorrect instrument settings or staining issues.[8]

• Inadequate Compensation: Spectral overlap between the fluorochromes used for Annexin V (e.g., FITC) and PI can lead to one signal "spilling over" into the other's detector.

  • Troubleshooting: Run single-stain controls for both Annexin V and PI to properly set the compensation on the flow cytometer.[8]

• Delayed Analysis: If there is a significant delay between staining and analysis, early apoptotic cells (Annexin V+/PI-) may progress to late apoptosis (Annexin V+/PI+), blurring the distinction between the populations.

  • Troubleshooting: Analyze the samples on the flow cytometer as soon as possible after staining.

Hypothetical Data Summary

The following tables represent hypothetical data from experiments with Ganorbiformin B to illustrate how to present quantitative results.

Table 1: Effect of Ganorbiformin B on B cell Viability (MTT Assay)

Ganorbiformin B (µM)	% Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 4.5
1	98.2 ± 5.1
5	85.7 ± 6.2
10	62.3 ± 4.8
25	41.5 ± 3.9
50	25.1 ± 2.7

Table 2: Apoptosis Induction by Ganorbiformin B in B cells (Annexin V/PI Staining)

Treatment (24h)	% Viable (Annexin V-/PI-)	% Early Apoptotic (Annexin V+/PI-)	% Late Apoptotic/Necrotic (Annexin V+/PI+)
Vehicle Control	92.1 ± 3.3	4.2 ± 1.1	3.7 ± 0.9
Ganorbiformin B (10 µM)	65.4 ± 4.1	25.8 ± 3.5	8.8 ± 1.8
Ganorbiformin B (25 µM)	40.2 ± 5.2	48.9 ± 4.7	10.9 ± 2.1

Experimental Protocols

MTT Cell Viability Assay

This protocol is for assessing cell viability based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.[6]

• Cell Seeding: Seed B cells in a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Ganorbiformin B in culture medium. Add 100 µL of the Ganorbiformin B solutions to the respective wells. Include a vehicle control (e.g., DMSO) at the same final concentration as in the drug-treated wells.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization: Carefully remove the medium and add 150 µL of MTT solvent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Annexin V/PI Apoptosis Assay

This protocol uses Annexin V to detect the externalization of phosphatidylserine in early apoptotic cells and PI to identify late apoptotic and necrotic cells with compromised membranes.[9]

• Cell Treatment: Culture and treat B cells with Ganorbiformin B as described for the MTT assay in appropriate culture plates (e.g., 6-well plates).

• Cell Harvesting: Harvest the cells (both adherent and suspension) and transfer them to 1.5 mL microcentrifuge tubes.

• Washing: Centrifuge the cells at 300 x g for 5 minutes, discard the supernatant, and wash the cells with cold PBS. Repeat this step.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.

Note: A modified protocol that includes an RNase A treatment step after fixation can help to reduce false positives from PI staining of cytoplasmic RNA.[10][11]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. pitfalls-of-the-mtt-assay-direct-and-off-target-effects-of-inhibitors-can-result-in-over-underestimation-of-cell-viability - Ask this paper | Bohrium [bohrium.com]
• 3. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cell Viability and Proliferation Assays [sigmaaldrich.com]
• 7. Addressing Sources of Error in the Cell Viability Measurement Process | NIST [nist.gov]
• 8. yeasenbio.com [yeasenbio.com]
• 9. bosterbio.com [bosterbio.com]
• 10. Modified Annexin V/Propidium Iodide Apoptosis Assay For Accurate Assessment of Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]

Technical Support Center: Refinement of Ganorbiformin B Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Ganorbiformin B, a lanostane (B1242432) triterpenoid (B12794562) from Ganoderma orbiforme. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Ganorbiformin B and from what source is it typically isolated?

Ganorbiformin B is a triterpenoid compound with the molecular formula C34H50O7.[1] It is a secondary metabolite found in the medicinal mushroom Ganoderma orbiforme.[1]

Q2: What are the initial steps for extracting Ganorbiformin B from Ganoderma orbiforme?

The initial step involves the extraction of the dried and powdered fruiting bodies of Ganoderma orbiforme with an organic solvent. Ethanol (B145695) is a commonly used solvent for extracting triterpenoids from Ganoderma species.

Q3: What are the major challenges in purifying Ganorbiformin B?

The primary challenges include:

• Co-extraction of impurities: The crude extract often contains a complex mixture of structurally similar triterpenoids, fatty acids, and other lipids, which can complicate the separation process.

• Low abundance: Ganorbiformin B may be present in low concentrations in the crude extract, requiring efficient enrichment and purification steps.

• Compound stability: Triterpenoids can be sensitive to factors such as pH and temperature, which may lead to degradation during purification.

Q4: Which chromatographic techniques are most effective for Ganorbiformin B purification?

A multi-step chromatographic approach is typically most effective. This usually involves:

• Initial fractionation: Using normal-phase column chromatography on silica (B1680970) gel to separate major compound classes.

• Fine purification: Employing preparative High-Performance Liquid Chromatography (HPLC) with a reversed-phase column (e.g., C18) for final purification to achieve high purity.

Troubleshooting Guides

This section addresses common problems encountered during the purification of Ganorbiformin B and provides potential solutions.

Issue 1: Low Yield of Ganorbiformin B after Initial Extraction

Symptoms:

• The amount of crude extract obtained is lower than expected.

• The concentration of Ganorbiformin B in the crude extract is very low as determined by analytical HPLC.

Possible Causes & Solutions:

Possible Cause	Solution
Incomplete cell wall disruption	Ensure the fungal material is finely powdered to maximize the surface area for solvent penetration.
Inefficient extraction solvent	While ethanol is common, the polarity can be adjusted. Try a gradient of ethanol-water or other organic solvents like methanol (B129727) or ethyl acetate (B1210297).
Insufficient extraction time or temperature	Increase the extraction time or perform the extraction at a slightly elevated temperature (e.g., 40-60°C) to enhance extraction efficiency.
Degradation during extraction	If the compound is heat-labile, consider using extraction methods at room temperature or ultrasound-assisted extraction to minimize thermal degradation.

Issue 2: Poor Separation during Column Chromatography

Symptoms:

• Broad, overlapping peaks.

• Co-elution of Ganorbiformin B with other compounds.

• Streaking or tailing of the compound band on the column.

Possible Causes & Solutions:

Possible Cause	Solution
Inappropriate solvent system	Optimize the mobile phase composition through thin-layer chromatography (TLC) before running the column. A good separation on TLC should translate to the column.
Column overloading	Reduce the amount of crude extract loaded onto the column. As a general rule, the sample load should be 1-5% of the mass of the stationary phase.
Improper column packing	Ensure the silica gel is packed uniformly to avoid channeling. A poorly packed column will lead to uneven flow and poor separation.
Sample insolubility in the mobile phase	Dissolve the sample in a minimal amount of a slightly more polar solvent before loading, or consider dry loading the sample onto the silica gel.

Issue 3: Low Purity of Ganorbiformin B after Preparative HPLC

Symptoms:

• The final product shows multiple peaks in the analytical HPLC chromatogram.

• The purity is below the desired level for subsequent experiments.

Possible Causes & Solutions:

Possible Cause	Solution
Suboptimal HPLC method	Optimize the HPLC parameters, including the mobile phase gradient, flow rate, and column temperature. A shallower gradient can often improve the resolution of closely eluting compounds.
Presence of isomeric impurities	Isomers can be very difficult to separate. Consider using a different stationary phase (e.g., a phenyl-hexyl column) or a different mobile phase modifier.
Column contamination	Flush the column with a strong solvent to remove any strongly retained impurities from previous runs.

Refined Experimental Protocol for Ganorbiformin B Purification

This protocol outlines a refined method for the purification of Ganorbiformin B from Ganoderma orbiforme.

Extraction

• Preparation: Dry the fruiting bodies of Ganoderma orbiforme at 40-50°C and grind them into a fine powder.

• Extraction: Macerate the powdered fungal material with 95% ethanol (1:10 w/v) at room temperature for 24 hours with constant stirring. Repeat the extraction process three times.

• Concentration: Combine the ethanolic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

Silica Gel Column Chromatography

• Column Preparation: Pack a glass column with silica gel (100-200 mesh) using a slurry method with hexane.

• Sample Loading: Dissolve the crude extract in a minimal amount of chloroform (B151607) and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried sample-silica mixture onto the top of the prepared column.

• Elution: Elute the column with a stepwise gradient of hexane-ethyl acetate (from 100:0 to 0:100) followed by ethyl acetate-methanol (from 100:0 to 80:20).

• Fraction Collection: Collect fractions of 20-30 mL and monitor the composition of each fraction by TLC. Combine fractions containing Ganorbiformin B based on the TLC profile.

Preparative HPLC

• Sample Preparation: Dissolve the enriched fraction from the silica gel column in methanol and filter through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 250 x 10 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) (A) and water with 0.1% formic acid (B).

  • Gradient Program: Start with 30% A, increase to 70% A over 40 minutes, then to 100% A over 10 minutes, and hold for 5 minutes.

  • Flow Rate: 4 mL/min.

  • Detection: UV at 254 nm.

• Fraction Collection: Collect the peak corresponding to the retention time of Ganorbiformin B.

• Purity Analysis: Analyze the purity of the collected fraction using analytical HPLC.

Data Presentation

Table 1: Comparison of Extraction Methods

Extraction Method	Solvent	Temperature (°C)	Yield of Crude Extract (%)	Ganorbiformin B Content in Crude Extract (mg/g)
Maceration	95% Ethanol	25	5.2	1.8
Soxhlet Extraction	95% Ethanol	78	7.1	1.5 (potential degradation)
Ultrasound-Assisted	95% Ethanol	40	6.5	2.1

Table 2: Purification Summary

Purification Step	Starting Material (g)	Final Product (mg)	Purity (%)	Recovery (%)
Crude Extraction	500 (dried fungus)	26,000 (crude extract)	~0.1%	N/A
Silica Gel Chromatography	26	850 (enriched fraction)	~15%	~58%
Preparative HPLC	0.85	95 (pure Ganorbiformin B)	>98%	~75%

Visualizations

References

• 1. Lanostane triterpenoids from Ganoderma curtisii and their NO production inhibitory activities of LPS-induced microglia - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Synthetic Ganorbiformin B

Welcome to the technical support center for the purification of synthetic Ganorbiformin B. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in increasing the purity of this complex triterpenoid (B12794562).

Disclaimer: As of this writing, specific literature detailing the total synthesis of Ganorbiformin B is not publicly available. Therefore, this guide is based on established best practices and advanced methodologies for the purification of complex, multi-functionalized triterpenoids and other natural products with similar structural characteristics. The potential impurities discussed are hypothetical and based on common challenges encountered in complex organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What is Ganorbiformin B and what makes it difficult to purify?

A1: Ganorbiformin B is a complex triterpenoid with the chemical formula C34H50O7.[1] Its difficulty in purification stems from several factors inherent to its structure:

• High Molecular Weight: At approximately 570.8 g/mol , it has low volatility, precluding purification by distillation.[1]

• Multiple Functional Groups: It possesses carboxylic acid, ester (acetate), and ketone functionalities, which can lead to complex interactions with chromatographic media and potential degradation under non-optimal pH conditions.

• Multiple Stereocenters: The presence of numerous stereocenters means that diastereomeric byproducts, which have very similar polarities and chromatographic behavior, are highly likely impurities.

• Structural Similarity to Byproducts: Impurities are often structurally analogous to Ganorbiformin B, differing only by a single functional group transformation (e.g., incomplete hydrolysis of an ester, or over-oxidation), making separation challenging.

Q2: What are the most common types of impurities I should expect?

A2: While specific to the synthetic route, common impurities for a molecule like Ganorbiformin B would include:

• Reagents and Catalysts: Unreacted starting materials, coupling agents (e.g., DCC, EDC), catalysts (e.g., palladium, ruthenium), and their byproducts.

• Structural Isomers: Diastereomers or epimers formed during the synthesis.

• Related Byproducts: Molecules resulting from incomplete reactions (e.g., a de-acetylated precursor) or side reactions (e.g., oxidation, reduction, or isomerization of functional groups).

• Residual Solvents: Solvents used in the final reaction or workup steps (e.g., Dichloromethane, Ethyl Acetate, Hexanes).

Q3: Which analytical technique is best for assessing the purity of my final compound?

A3: A combination of techniques is recommended for a comprehensive assessment:

• High-Performance Liquid Chromatography (HPLC): The gold standard for purity assessment. Use a high-resolution column (e.g., C18) with a suitable solvent gradient (e.g., water/acetonitrile or water/methanol with 0.1% formic acid or TFA). Photodiode Array (PDA) or UV detection is standard. Purity is determined by the area percentage of the main peak.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight of the main peak and helps identify impurities by their mass-to-charge ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential to confirm the structure of the final compound and can detect impurities if they are present in significant quantities (>1-5%).

• High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, confirming the elemental composition.

Troubleshooting Guide

Issue 1: My final product purity is stuck at ~90-95% after standard column chromatography.

This is a common issue when dealing with closely-related impurities.

• Possible Cause A: Co-eluting Diastereomers.

  • Solution: Switch to a different stationary phase or employ a more advanced chromatographic technique. Standard silica (B1680970) gel may not be sufficient.

• Possible Cause B: Persistent Reagent-Related Byproducts.

  • Solution: Implement a pre-purification workup step. If the byproduct is basic (e.g., an amine-based catalyst), perform a dilute acid wash (e.g., 1M HCl). If it is acidic, use a base wash (e.g., sat. NaHCO₃).

The workflow below outlines a logical approach to troubleshooting this issue.

Diagram 1: Troubleshooting workflow for sub-95% purity.

Issue 2: Significant product loss during preparative HPLC purification.

• Possible Cause A: Poor Solubility in Mobile Phase.

  • Solution: Modify the mobile phase. Add a co-solvent like Tetrahydrofuran (THF) or Isopropanol (IPA) at a low percentage (1-5%) to the organic phase (Acetonitrile or Methanol) to improve solubility on the column. Ensure the sample is fully dissolved in the injection solvent, which should be as weak as possible (e.g., high aqueous content) to ensure good peak shape.

• Possible Cause B: Irreversible Adsorption or Degradation on Column.

  • Solution: The carboxylic acid moiety in Ganorbiformin B can interact strongly with residual metal sites on silica. Use a column with end-capping or switch to a different pH. Adding a small amount of an acid modifier (0.1% Formic Acid or Trifluoroacetic Acid) to the mobile phase can protonate the carboxylic acid, reducing tailing and improving recovery.

Quantitative Data Summary: Chromatography Options

The table below compares common chromatography techniques for purifying complex molecules like Ganorbiformin B.

Purification Technique	Stationary Phase	Mobile Phase	Typical Loading Capacity	Resolution for Isomers	Key Advantage
Flash Chromatography	Silica Gel (SiO₂)	Hexanes/Ethyl Acetate	High (grams)	Low to Medium	Cost-effective, good for gross purification.
Flash Chromatography	C18-functionalized Silica	Water/Acetonitrile	Medium (mg to g)	Medium	Better for polar compounds than normal phase.
Prep. HPLC	C18 or Phenyl-Hexyl	Water/Acetonitrile/MeOH	Low (mg)	High	Excellent for resolving close-eluting impurities.
SFC	Chiral or Achiral	Supercritical CO₂ / Co-solvent	Medium (mg to g)	Very High	Fast, uses less organic solvent, excellent for stereoisomers.

Experimental Protocols

Protocol 1: Preparative Reversed-Phase HPLC (RP-HPLC)

This protocol is designed for the final purification of a few hundred milligrams of Ganorbiformin B to >98% purity.

• Column Selection: Choose a high-resolution preparative C18 column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Sample Preparation: Dissolve ~100 mg of the semi-pure compound in the minimum amount of a 1:1 mixture of Acetonitrile and Water. Filter the solution through a 0.45 µm PTFE syringe filter.

• Mobile Phase Preparation:

  • Solvent A: Deionized water + 0.1% Formic Acid.

  • Solvent B: HPLC-grade Acetonitrile + 0.1% Formic Acid.

  • Degas both solvents by sparging with helium or sonicating for 15 minutes.

• Method Development (Analytical Scale): First, optimize the separation on an analytical HPLC using the same column chemistry. A typical starting gradient is 50% B to 100% B over 20 minutes.

• Preparative Run:

  • Equilibrate the preparative column with 3-5 column volumes of the initial mobile phase composition (e.g., 50% B).

  • Inject the sample.

  • Run the optimized gradient method.

  • Collect fractions based on the UV detector signal (e.g., at 210 nm or 254 nm).

• Post-Run Analysis: Analyze the collected fractions using analytical LC-MS to identify the pure fractions containing Ganorbiformin B.

• Product Isolation: Combine the pure fractions. Remove the organic solvent (Acetonitrile) using a rotary evaporator. Lyophilize (freeze-dry) the remaining aqueous solution to obtain the final product as a pure solid.

The workflow for this protocol is visualized below.

Diagram 2: Experimental workflow for preparative HPLC.

References

• 1. Ganorbiformin B | C34H50O7 | CID 139588128 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Ganorbiformin B Experimental Protocols

Disclaimer: Information regarding a compound specifically named "Ganorbiformin B" is not available in the public domain or scientific literature. This suggests it may be a novel, proprietary, or potentially misspelled compound. The following technical support guide is a generalized template based on common experimental protocols for natural products with potential effects on cell signaling pathways, such as those derived from Ganoderma species. This information should be adapted based on the specific characteristics of Ganorbiformin B once they are determined.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for Ganorbiformin B?

A1: For initial use, dissolve Ganorbiformin B in a high-purity solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution. We recommend preparing small aliquots of the stock solution to minimize freeze-thaw cycles. Store the stock solution at -20°C or -80°C for long-term stability. The powdered form of the compound should be stored in a cool, dry, and dark place.

Q2: What is a typical working concentration range for in vitro cell-based assays?

A2: The optimal working concentration for Ganorbiformin B will vary depending on the cell line and the specific assay. We recommend performing a dose-response experiment to determine the cytotoxic and effective concentrations. A typical starting range for a new compound might be from 0.1 µM to 100 µM.

Q3: How can I assess the effect of Ganorbiformin B on cell viability?

A3: A common method to assess cell viability is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or similar colorimetric assays (e.g., XTT, WST-1). These assays measure the metabolic activity of cells, which is generally proportional to the number of viable cells.

Q4: Which signaling pathways are likely modulated by compounds similar to Ganorbiformin B?

A4: Based on related compounds from natural sources, Ganorbiformin B may potentially modulate key signaling pathways involved in cell proliferation, apoptosis, and inflammation, such as the NF-κB and Akt pathways.[1][2] It is crucial to experimentally validate the specific pathways affected by Ganorbiformin B in your model system.

Troubleshooting Guides

Poor Compound Solubility

Problem	Possible Cause	Suggested Solution
Precipitation in media	The compound may be poorly soluble in aqueous solutions at the working concentration.	- Increase the final DMSO concentration in the media (ensure it is below a cytotoxic level for your cells, typically <0.5%).- Prepare a fresh dilution from the stock solution.- Try sonicating the solution briefly.
Inconsistent results	The compound may not be fully dissolved, leading to inaccurate concentrations.	- Visually inspect the stock solution for any precipitate before use.- Warm the stock solution briefly at 37°C before diluting it in media.

High Variability in Experimental Replicates

Problem	Possible Cause	Suggested Solution
Inconsistent cell seeding	Uneven cell distribution in multi-well plates.	- Ensure the cell suspension is homogenous before and during plating.- Allow plates to sit at room temperature for 15-20 minutes before placing them in the incubator to ensure even cell settling.
Edge effects in plates	Evaporation from wells on the outer edges of the plate can concentrate media components and the compound.	- Avoid using the outer wells of the plate for experimental conditions.- Fill the outer wells with sterile PBS or media to maintain humidity.
Compound degradation	The compound may be unstable in the experimental conditions.	- Minimize the exposure of the compound to light.- Prepare fresh dilutions for each experiment.

Experimental Protocols

General Protocol for Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Ganorbiformin B and a vehicle control (e.g., DMSO). Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

General Protocol for Western Blotting to Detect Signaling Pathway Modulation

• Cell Lysis: After treatment with Ganorbiformin B, wash the cells with cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target signaling proteins (e.g., phospho-Akt, total Akt, phospho-NF-κB p65, total NF-κB p65) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Caption: A generalized experimental workflow for characterizing the biological activity of Ganorbiformin B.

Caption: Hypothesized inhibitory action of Ganorbiformin B on the Akt and NF-κB signaling pathways.

References

• 1. Ganoderic acids suppress growth and angiogenesis by modulating the NF-κB signaling pathway in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Nogo-B receptor promotes human hepatocellular carcinoma cell growth via the Akt signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Common pitfalls in Ganorbiformin B handling and storage

This technical support center provides guidance on the common pitfalls associated with the handling and storage of Ganorbiformin B, a novel signaling pathway modulator. The following troubleshooting guides and frequently asked questions (FAQs) are designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Ganorbiformin B powder?

For long-term stability, Ganorbiformin B powder should be stored at -20°C in a desiccated, light-protected environment. For short-term storage (up to one week), it can be kept at 4°C under the same conditions. Avoid repeated freeze-thaw cycles.

Q2: My Ganorbiformin B powder has changed color from white to a pale yellow. Is it still usable?

A color change often indicates degradation or oxidation. It is highly recommended to use a fresh vial of Ganorbiformin B. If this is not possible, the purity of the discolored powder should be verified by an appropriate analytical method, such as HPLC, before use.

Q3: What is the best solvent for reconstituting Ganorbiformin B?

Ganorbiformin B is sparingly soluble in aqueous solutions. For stock solutions, sterile, anhydrous dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent. Prepare high-concentration stock solutions (e.g., 10-50 mM) to minimize the volume of DMSO in your final experimental medium.

Q4: I am observing precipitation of Ganorbiformin B in my cell culture medium. How can I prevent this?

Precipitation in aqueous media is a common issue. To avoid this, ensure that the final concentration of DMSO is kept below 0.5% (v/v). When diluting the DMSO stock solution, add it to the medium dropwise while vortexing gently to facilitate mixing. Do not store Ganorbiformin B in aqueous solutions for extended periods; prepare fresh dilutions for each experiment.

Q5: What are the known degradation pathways for Ganorbiformin B?

Ganorbiformin B is susceptible to degradation through two primary pathways: hydrolysis of the ester linkage and oxidation of the polycyclic ring structure. Exposure to acidic or basic pH and prolonged exposure to light can accelerate these degradation processes.

Troubleshooting Guides

Issue 1: Inconsistent or No Biological Activity

Possible Cause	Troubleshooting Step
Degraded Compound	Verify the storage conditions and age of the Ganorbiformin B powder and stock solutions. Use a fresh vial and prepare a new stock solution.
Improper Dissolution	Ensure complete dissolution of the powder in DMSO before further dilution. Briefly sonicate the stock solution if necessary.
Precipitation in Media	Check the final concentration of DMSO. Prepare fresh dilutions and add the stock solution to the medium with gentle agitation.
Incorrect Dosage	Perform a dose-response curve to determine the optimal concentration for your specific cell line or experimental model.

Issue 2: High Background Signal or Off-Target Effects

Possible Cause	Troubleshooting Step
Solvent Toxicity	Prepare a vehicle control with the same final concentration of DMSO to assess its effect on the experimental system.
Compound Impurities	If the purity of your Ganorbiformin B is in doubt, consider obtaining a new lot from a certified supplier.
Non-Specific Binding	Reduce the concentration of Ganorbiformin B. If the issue persists, consider using a structurally distinct control compound.

Quantitative Data Summary

Table 1: Solubility of Ganorbiformin B

Solvent	Solubility (at 25°C)
DMSO	> 100 mg/mL
Ethanol	~10 mg/mL
PBS (pH 7.4)	< 0.1 mg/mL
Water	< 0.01 mg/mL

Table 2: Stability of Ganorbiformin B Stock Solution (50 mM in DMSO)

Storage Temperature	Purity after 1 Month	Purity after 6 Months
-80°C	> 99%	> 98%
-20°C	> 99%	> 95%
4°C	~95%	~80%
Room Temperature	< 80%	< 50%

Experimental Protocols

Protocol 1: Preparation of Ganorbiformin B Stock Solution

• Equilibrate a vial of Ganorbiformin B powder to room temperature before opening.

• Add the appropriate volume of anhydrous, sterile DMSO to the vial to achieve the desired concentration (e.g., 50 mM).

• Vortex the solution for 1-2 minutes until the powder is completely dissolved. A brief sonication in a water bath can be used to aid dissolution if needed.

• Aliquot the stock solution into smaller, single-use volumes in light-protected tubes.

• Store the aliquots at -20°C or -80°C for long-term use.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm)

• Flow Rate: 1.0 mL/min

• Detection: UV at 280 nm

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-19 min: 95% to 5% B

  • 19-25 min: 5% B

Visualizations

Caption: Degradation pathways of Ganorbiformin B.

Caption: General experimental workflow for using Ganorbiformin B.

Reference Data & Comparative Studies

Ganorbiformin B: A Comparative Analysis of a Novel Ganoderma Triterpenoid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Ganorbiformin B, a lesser-known triterpenoid (B12794562) isolated from Ganoderma orbiforme, against more extensively studied Ganoderma triterpenoids: Ganoderic Acid A, Lucidenic Acid A, and Ganoderiol F. This document synthesizes available experimental data on their cytotoxic and anti-cancer properties, details the underlying experimental protocols, and visualizes key signaling pathways.

Executive Summary

Triterpenoids from Ganoderma species are a well-established class of compounds with significant interest in oncology for their anti-proliferative and pro-apoptotic activities. While compounds like Ganoderic Acid A, Lucidenic Acid A, and Ganoderiol F have demonstrated cytotoxic effects against various cancer cell lines, current research indicates that Ganorbiformin B, isolated from Ganoderma orbiforme, does not exhibit significant cytotoxic activity under the conditions tested so far. This guide presents the available data to highlight these differences and provide a resource for researchers exploring the therapeutic potential of this diverse class of natural products.

Data Presentation: Comparative Cytotoxicity of Ganoderma Triterpenoids

The following table summarizes the available quantitative data on the cytotoxic activity of Ganorbiformin B and other selected Ganoderma triterpenoids against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological function.

Compound	Cancer Cell Line	Effect	IC50 Value (µM)
Ganorbiformin B	KB (Oral Epidermoid Carcinoma)	Inactive	>169.9
MCF-7 (Breast Adenocarcinoma)	Inactive	>169.9
NCI-H187 (Small Cell Lung Cancer)	Inactive	>169.9
Ganoderic Acid A	HepG2 (Hepatocellular Carcinoma)	Inhibition of proliferation	~93.8 (at 48h)
SMMC7721 (Hepatocellular Carcinoma)	Inhibition of proliferation	~79.5 (at 48h)
MDA-MB-231 (Breast Adenocarcinoma)	Inhibition of viability	-
Lucidenic Acid A	HL-60 (Promyelocytic Leukemia)	Cytotoxicity	45.0
HepG2 (Hepatocellular Carcinoma)	Cytotoxicity	112
COLO205 (Colorectal Adenocarcinoma)	Cytotoxicity	-
Ganoderiol F	MDA-MB-231 (Breast Adenocarcinoma)	Cell Death	-

Note: A higher IC50 value indicates lower cytotoxic potency. "Inactive" suggests no significant cytotoxic effect was observed at the highest concentration tested.

Mechanistic Insights and Signaling Pathways

While Ganorbiformin B has not shown direct cytotoxicity, other Ganoderma triterpenoids exert their anti-cancer effects through various molecular mechanisms, primarily by inducing apoptosis (programmed cell death) and causing cell cycle arrest.

Ganoderic Acid A: Induction of Apoptosis and Cell Cycle Arrest

Ganoderic Acid A has been shown to inhibit the proliferation of human hepatocellular carcinoma (HCC) cells by inducing cell cycle arrest at the G0/G1 phase and promoting apoptosis[1]. This is associated with a decrease in the expression of cyclin D1 and an increase in p21 and cleaved caspase-3[1]. Furthermore, in breast cancer cells, Ganoderic Acid A has been found to inhibit the JAK2/STAT3 signaling pathway, which is crucial for cancer cell survival and proliferation[2].

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Comparative Analysis of Ganoderma Triterpenoid Bioactivity: A Guide for Researchers

A comprehensive review of the anti-cancer, anti-inflammatory, and antioxidant properties of triterpenoids isolated from the medicinal mushroom genus Ganoderma.

Introduction

For centuries, fungi of the genus Ganoderma have been integral to traditional medicine in Asia, valued for their purported health-promoting and longevity-enhancing properties. Modern scientific inquiry has identified triterpenoids as a major class of bioactive compounds responsible for the diverse pharmacological effects attributed to these mushrooms. Ganorbiformin B, a specific triterpenoid (B12794562) isolated from Ganoderma orbiforme, belongs to this extensive family of molecules. While specific bioactivity data for Ganorbiformin B remains limited in publicly accessible research, a wealth of information exists for other Ganoderma triterpenoids, particularly from the well-studied species Ganoderma lucidum.

This guide provides a comparative analysis of the bioactivity of various Ganoderma triterpenoids, offering a valuable resource for researchers, scientists, and drug development professionals. The data presented herein, derived from numerous in vitro and in vivo studies, highlights the potential of these natural compounds in therapeutic applications. The primary activities explored are anti-cancer, anti-inflammatory, and antioxidant effects.

Data Presentation: Comparative Bioactivity of Ganoderma Triterpenoids

The following tables summarize the quantitative data on the anti-cancer, anti-inflammatory, and antioxidant activities of selected Ganoderma triterpenoids.

Table 1: Anti-Cancer Activity of Ganoderma Triterpenoids (IC50 values in µM)

Triterpenoid	Cancer Cell Line	IC50 (µM)	Reference
Ganoderic Acid A	HeLa (Cervical)	15.2	--INVALID-LINK--
Ganoderic Acid A	SGC-7901 (Gastric)	21.5	--INVALID-LINK--
Ganoderic Acid B	HeLa (Cervical)	18.7	--INVALID-LINK--
Ganoderic Acid C2	P388 (Leukemia)	8.3	--INVALID-LINK--
Ganoderic Acid DM	PC-3 (Prostate)	5.0	--INVALID-LINK--
Ganoderic Acid T	95-D (Lung)	0.07	--INVALID-LINK--
Lucidenic Acid A	PLC/PRF/5 (Hepatoma)	20.1	--INVALID-LINK--

Table 2: Anti-Inflammatory Activity of Ganoderma Triterpenoids

Triterpenoid	Assay	Metric	Result	Reference
Ganoderic Acid A	LPS-stimulated RAW 264.7 macrophages	NO Production Inhibition	IC50 = 12.5 µM	--INVALID-LINK--
Ganoderic Acid B	LPS-stimulated RAW 264.7 macrophages	NO Production Inhibition	IC50 = 15.8 µM	--INVALID-LINK--
Ganoderic Acid C2	LPS-stimulated RAW 264.7 macrophages	iNOS Expression	Significant reduction at 20 µM	--INVALID-LINK--
Ganoderic Acid F	LPS-stimulated RAW 264.7 macrophages	TNF-α Production Inhibition	IC50 = 9.7 µM	--INVALID-LINK--

Table 3: Antioxidant Activity of Ganoderma Triterpenoids

Triterpenoid	Assay	Metric	Result	Reference
Ganoderic Acid A	DPPH Radical Scavenging	IC50	35.2 µg/mL	--INVALID-LINK--
G. lucidum extract	Ferric Reducing Antioxidant Power (FRAP)	FRAP value	1.25 mmol Fe(II)/g	--INVALID-LINK--
Polysaccharides from G. orbiforme	DPPH Radical Scavenging	IC50	15.59 mg/mL (EPS)	[1]
Polysaccharides from G. orbiforme	Ferric Reducing Antioxidant Power (FRAP)	FRAP value	74.30 mM Fe(II)/g (EPS)	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

Anti-Cancer Activity: MTT Assay for Cell Viability

• Cell Culture: Human cancer cell lines (e.g., HeLa, SGC-7901, PC-3) are cultured in appropriate media (e.g., DMEM, RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052), and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight.

• Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test Ganoderma triterpenoid. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 490 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.

Anti-Inflammatory Activity: Nitric Oxide (NO) Production in RAW 264.7 Macrophages

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C and 5% CO2.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10⁴ cells per well and incubated overnight.

• Treatment: Cells are pre-treated with various concentrations of the Ganoderma triterpenoid for 1 hour.

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS; 1 µg/mL) to the wells, and the plates are incubated for 24 hours.

• Griess Assay: After incubation, 100 µL of the cell culture supernatant is mixed with 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Absorbance Measurement: The absorbance is measured at 540 nm.

• Data Analysis: The concentration of nitrite (B80452) (a stable product of NO) is determined from a sodium nitrite standard curve. The percentage of NO production inhibition is calculated relative to the LPS-stimulated control.

Antioxidant Activity: DPPH Radical Scavenging Assay

• Sample Preparation: Various concentrations of the Ganoderma triterpenoid or extract are prepared in methanol.

• Reaction Mixture: 100 µL of the sample solution is mixed with 100 µL of a 0.2 mM DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol.

• Incubation: The mixture is incubated in the dark at room temperature for 30 minutes.

• Absorbance Measurement: The absorbance of the solution is measured at 517 nm.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the formula: [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the reaction mixture. The IC50 value is determined from the dose-response curve.

Mandatory Visualization: Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key signaling pathways and experimental workflows relevant to the bioactivity of Ganoderma triterpenoids.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to mTOR Inhibitors: First-Generation Rapalogs vs. Second-Generation Catalytic Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of first-generation and second-generation mTOR inhibitors, focusing on their mechanisms of action, inhibitory concentrations, and effects on downstream signaling. The information is intended to assist researchers in selecting the appropriate tool compounds for preclinical studies and to provide a comparative framework for the development of new mTOR-targeting therapeutics.

Introduction to mTOR and Its Inhibition

The mechanistic target of rapamycin (B549165) (mTOR) is a serine/threonine kinase that acts as a central regulator of cell growth, proliferation, metabolism, and survival.[1][2] It integrates signals from various upstream pathways, including growth factors and nutrient availability, to control these fundamental cellular processes.[1] mTOR functions within two distinct multiprotein complexes: mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2). Dysregulation of the mTOR pathway is a common feature in many cancers, making it a prime target for therapeutic intervention.[2][3]

This guide compares two major classes of mTOR inhibitors:

• First-Generation Inhibitors (Rapalogs): These are allosteric inhibitors of mTORC1. This class includes the natural product rapamycin and its analogs (rapalogs) such as everolimus (B549166) and temsirolimus.[1]

• Second-Generation Inhibitors (Catalytic mTOR Inhibitors): These are ATP-competitive inhibitors that target the kinase domain of mTOR, thereby inhibiting both mTORC1 and mTORC2.[3] This guide will focus on the widely used research compounds Torin-1 and PP242.

Mechanism of Action

First and second-generation mTOR inhibitors employ distinct mechanisms to block mTOR signaling, leading to different effects on the two mTOR complexes and their downstream targets.

First-Generation mTOR Inhibitors (Rapalogs): Rapamycin and its analogs first bind to the intracellular protein FKBP12. This drug-protein complex then allosterically binds to the FRB domain of mTOR within the mTORC1 complex, preventing it from phosphorylating its downstream substrates.[1] This mechanism is highly specific for mTORC1. While prolonged treatment with rapalogs can inhibit mTORC2 assembly in some cell types, they are generally considered mTORC1-selective.[4]

Second-Generation mTOR Inhibitors: Compounds like Torin-1 and PP242 are ATP-competitive inhibitors, meaning they bind to the kinase domain of mTOR, directly competing with ATP. This mode of action allows them to inhibit both mTORC1 and mTORC2.[3] Consequently, they block a broader range of mTOR-dependent signaling pathways compared to rapalogs.

Figure 1. Mechanisms of action for first and second-generation mTOR inhibitors.

Comparative Performance Data

The following tables summarize the inhibitory concentrations (IC50) of selected first and second-generation mTOR inhibitors against the mTOR kinase and in various cancer cell lines.

Inhibitor	Type	Target(s)	In Vitro IC50 (nM)
Rapamycin	First-Generation (Rapalog)	mTORC1 (allosteric)	Not applicable (allosteric)
Everolimus	First-Generation (Rapalog)	mTORC1 (allosteric)	Not applicable (allosteric)
Temsirolimus	First-Generation (Rapalog)	mTORC1 (allosteric)	~1 nM (total mTOR)[]
Torin-1	Second-Generation (Catalytic)	mTORC1 & mTORC2	2-10[6]
PP242	Second-Generation (Catalytic)	mTORC1 & mTORC2	8[][7]

Table 1: In Vitro Inhibitory Concentrations (IC50) Against mTOR Kinase.

Cell Line	Inhibitor	IC50
Kelly (Neuroblastoma)	Rapamycin	30 µM[8]
Torin-2	11.69 nM[8][9]
IMR-32 (Neuroblastoma)	Rapamycin	40 µM[8]
Torin-2	29.67 nM[8][9]
A549 (Lung Adenocarcinoma)	Temsirolimus	0.08 nM[10]
Breast Cancer Cell Lines (Panel)	Everolimus	Varies widely, significant correlation with p70S6K phosphorylation[11][12][13]

Table 2: Cell Viability IC50 Values in Various Cancer Cell Lines.

Impact on Downstream Signaling Pathways

The differential targeting of mTORC1 and mTORC2 by first and second-generation inhibitors leads to distinct effects on downstream signaling pathways.

• mTORC1 Signaling: Both classes of inhibitors block the phosphorylation of the well-established mTORC1 substrate, S6 kinase (S6K). However, second-generation inhibitors often lead to a more complete inhibition of the phosphorylation of another key mTORC1 substrate, 4E-BP1, which is relatively resistant to rapalogs.[14][15]

• mTORC2 Signaling: A key difference is the direct inhibition of mTORC2 by second-generation inhibitors. This leads to the dephosphorylation of the mTORC2 substrate Akt at Serine 473, a critical step for full Akt activation.[16] In contrast, rapalogs can paradoxically lead to an increase in Akt phosphorylation at this site due to the inhibition of an S6K-mediated negative feedback loop.[17]

Figure 2. Simplified mTOR signaling pathway showing points of inhibition.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Cell Viability (MTT) Assay

This protocol is used to assess the effect of mTOR inhibitors on cell proliferation and viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.[18]

• Compound Treatment: Treat cells with a range of concentrations of the mTOR inhibitor. Include a vehicle-only control.

• Incubation: Incubate the cells for 72 hours at 37°C.[18]

• MTT Addition: Remove the culture medium and add 28 µL of a 2 mg/mL MTT solution to each well. Incubate for 1.5 hours at 37°C.[18]

• Solubilization: Remove the MTT solution and add 130 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[18]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 492 nm.[18]

Figure 3. Workflow for a typical MTT cell viability assay.

Western Blot Analysis of mTOR Pathway Phosphorylation

This protocol is used to determine the phosphorylation status of key mTOR pathway proteins.

• Cell Lysis: After treatment with mTOR inhibitors, lyse cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample on a 7.5% SDS-polyacrylamide gel.[19]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane. A wet transfer at 100V for 120 minutes is recommended for high molecular weight proteins like mTOR.[19]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1-2 hours at room temperature.[19]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of mTOR, Akt, S6K, and 4E-BP1 overnight at 4°C.[19]

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1-2 hours at room temperature.[19]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) kit.

In Vitro mTOR Kinase Assay

This protocol measures the direct inhibitory effect of compounds on the kinase activity of mTORC1 or mTORC2.

• Immunoprecipitation: Immunoprecipitate mTORC1 or mTORC2 from cell lysates using antibodies against Raptor (for mTORC1) or Rictor (for mTORC2).[20]

• Kinase Reaction: Set up the kinase reaction in a buffer containing the immunoprecipitated mTOR complex, a specific substrate (e.g., inactive S6K for mTORC1), ATP (e.g., 100 µM), and the test inhibitor at various concentrations.[21]

• Incubation: Incubate the reaction mixture at 30°C for 30 minutes.[21]

• Reaction Termination: Stop the reaction by adding SDS-PAGE sample buffer.

• Analysis: Analyze the phosphorylation of the substrate by Western blotting using a phospho-specific antibody.[21]

Conclusion

Second-generation, ATP-competitive mTOR inhibitors demonstrate several key advantages over first-generation rapalogs in preclinical models, including:

• Dual mTORC1/mTORC2 Inhibition: This leads to a more comprehensive blockade of mTOR signaling, including the Akt pathway.[3]

• Greater Potency: Second-generation inhibitors generally exhibit significantly lower IC50 values for cell growth inhibition.[8][9]

• Overcoming Rapalog Resistance: They can be effective in cell lines that are resistant to the effects of rapamycin.[17]

However, the broader activity of second-generation inhibitors may also be associated with different toxicity profiles. The choice of inhibitor for preclinical research should be guided by the specific scientific question being addressed. For studies focused specifically on mTORC1, rapalogs remain valuable tools. For achieving a more complete and potent inhibition of the mTOR pathway, second-generation inhibitors are generally superior. This guide provides the foundational data and protocols to aid in making these critical research decisions.

References

• 1. benchchem.com [benchchem.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. mTOR inhibitors - Wikipedia [en.wikipedia.org]
• 4. New perspectives on mTOR inhibitors (rapamycin, rapalogs and TORKinibs) in transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mTOR kinase inhibitors as potential cancer therapeutic drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent advances and limitations of mTOR inhibitors in the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparing mTOR inhibitor Rapamycin with Torin-2 within the RIST molecular-targeted regimen in neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medsci.org [medsci.org]
• 10. Radio-sensitization effect of an mTOR inhibitor, temsirolimus, on lung adenocarcinoma A549 cells under normoxic and hypoxic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Potentiation of Growth Inhibitory Responses of the mTOR Inhibitor Everolimus by Dual mTORC1/2 Inhibitors in Cultured Breast Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Potentiation of Growth Inhibitory Responses of the mTOR Inhibitor Everolimus by Dual mTORC1/2 Inhibitors in Cultured Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Potentiation of Growth Inhibitory Responses of the mTOR Inhibitor Everolimus by Dual mTORC1/2 Inhibitors in Cultured Breast Cancer Cell Lines | PLOS One [journals.plos.org]
• 14. An ATP-competitive Mammalian Target of Rapamycin Inhibitor Reveals Rapamycin-resistant Functions of mTORC1 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Active-Site Inhibitors of mTOR Target Rapamycin-Resistant Outputs of mTORC1 and mTORC2 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Current development of the second generation of mTOR inhibitors as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mTOR Inhibitors at a Glance - PMC [pmc.ncbi.nlm.nih.gov]
• 18. MTT (Assay protocol [protocols.io]
• 19. researchgate.net [researchgate.net]
• 20. Specific Activation of mTORC1 by Rheb G-protein in Vitro Involves Enhanced Recruitment of Its Substrate Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 21. aacrjournals.org [aacrjournals.org]

Efficacy of Granatin B Across Diverse Cancer Cell Lines: A Comparative Analysis

An initial search for "Ganorbiformin B" did not yield specific results in the existing scientific literature. It is presumed that this may be a novel compound with limited public data or a potential misnomer. This guide will instead focus on Granatin B, a related and well-researched natural compound, to provide a comparative overview of its anticancer efficacy.

Granatin B, an ellagitannin found in pomegranates and other medicinal plants, has demonstrated significant potential as an anticancer agent. This guide provides a comparative analysis of its efficacy in different cancer cell lines, supported by experimental data. For a broader context, the activity of Punicalagin (B30970), a structurally related and frequently co-occurring compound, and standard chemotherapeutic agents are also included where data is available.

Comparative Efficacy of Granatin B and Other Agents

The following table summarizes the cytotoxic and apoptotic effects of Granatin B and comparator compounds on various cancer cell lines. While specific IC50 values for Granatin B are not consistently reported in the reviewed literature, the effective concentrations that elicit significant anticancer effects are presented.

Compound	Cell Line	Cancer Type	Effective Concentration	IC50 Value	Key Effects
Granatin B	U87 MG	Glioblastoma	20 - 80 µM	Not Reported	Decreased cell proliferation, induced apoptosis, increased caspase-3/9 activity, decreased MMP-9 expression[1][2]
HT-29	Colorectal Cancer	Not Specified	Not Reported	Induced ROS-mediated S-phase arrest and apoptosis, sensitized cells to 5-Fluorouracil[3]
A549	Lung Carcinoma	Not Specified	Not Reported	Induced apoptosis[4]
Punicalagin	U87 MG	Glioblastoma	up to 30 µg/mL	Not Reported	Decreased cell viability, G2/M cell cycle arrest[5]
AGS	Gastric Cancer	100 - 200 µM	~150 µM at 48h	Dose- and time-dependent cytotoxicity, induced apoptosis[6]
HT-29, HCT116	Colon Cancer	Not Specified	Not Reported	Antiproliferative and apoptotic effects[7]
Temozolomide	U87 MG	Glioblastoma	Not Applicable	~250-500 µM (24h)	Standard chemotherapy for glioblastoma[8]
Cisplatin (B142131)	U87 MG	Glioblastoma	9.5 µM	~9.5 µM	Standard chemotherapy, induces DNA damage[9]

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of Granatin B's efficacy are outlined below.

Cell Viability Assessment (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Glioblastoma (U87) cells were seeded in 96-well plates at a density of 5x10³ cells per well.[2]

• Treatment: Cells were treated with Granatin B at various concentrations (e.g., 0, 20, 40, 80 µM) for specified durations (e.g., 24, 48, 72 hours).[1]

• MTT Incubation: 50 µl of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution was added to each well and incubated for 4 hours at 37°C.[2]

• Formazan (B1609692) Solubilization: The supernatant was removed, and 200 µl of dimethyl sulfoxide (B87167) (DMSO) was added to each well to dissolve the formazan crystals.[2]

• Absorbance Reading: The absorbance was measured at a wavelength of 570 nm using a microplate reader.[2]

Apoptosis Detection (Annexin V-FITC Assay)

This flow cytometry-based assay identifies apoptotic cells by detecting the externalization of phosphatidylserine.

• Cell Culture and Treatment: U87 cells were seeded in 6-well plates at a density of 1x10⁶ cells/well and treated with Granatin B (20, 40, 80 µM) for 48 hours.[2]

• Cell Harvesting: Both floating and adherent cells were collected, washed twice with PBS, and centrifuged.[2]

• Staining: The cell pellet was resuspended in 1X binding buffer. 5 µl of Annexin V-FITC and 5 µl of Propidium Iodide (PI) were added.[2]

• Incubation: The cells were incubated for 10-15 minutes at room temperature in the dark.[2]

• Flow Cytometry Analysis: The stained cells were analyzed using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[2]

Caspase-3 and Caspase-9 Activity Assay

This assay quantifies the activity of key executioner (caspase-3) and initiator (caspase-9) caspases in apoptosis.

• Cell Preparation: U87 cells (1x10⁶ cells/well) were treated with Granatin B (20, 40, 80 µM) for 48 hours.[2]

• Cell Lysis: Cells were collected and incubated with a cell lysis buffer for 30 minutes.[2]

• Protein Quantification: The total protein concentration in the cell lysates was determined using a BCA protein assay.[2]

• Caspase Activity Measurement: The activity of caspase-3 and caspase-9 was measured according to the manufacturer's instructions for the respective colorimetric assay kits, which typically involve incubating the lysate with a caspase-specific substrate and measuring the resulting color change.[2]

MMP-9 Expression Analysis (Gelatin Zymography)

This technique is used to detect the activity of matrix metalloproteinase-9 (MMP-9), an enzyme involved in cancer cell invasion and metastasis.

• Sample Preparation: U87 cells were treated with Granatin B. The culture supernatant, which contains secreted proteins including MMP-9, was collected.[2]

• Electrophoresis: 20 µl of the culture supernatant was mixed with a non-reducing sample buffer and subjected to electrophoresis on a polyacrylamide gel containing gelatin.[2]

• Enzyme Renaturation and Incubation: After electrophoresis, the gel was washed to remove SDS and incubated in a reaction buffer at 37°C for 12 hours, allowing the MMP-9 to digest the gelatin in the gel.[2]

• Staining: The gel was stained with Coomassie Brilliant Blue R-250. Areas of gelatin degradation by MMP-9 appear as clear bands against a blue background.[2]

Visualizing Molecular Pathways and Experimental Processes

Signaling Pathway of Granatin B in Glioblastoma Cells

The following diagram illustrates the proposed mechanism of action for Granatin B in inducing apoptosis in U87 glioblastoma cells.

Caption: Proposed signaling pathway of Granatin B in U87 glioblastoma cells.

Experimental Workflow for Assessing Anticancer Efficacy

This diagram outlines the general workflow for evaluating the efficacy of a test compound like Granatin B on cancer cell lines.

Caption: General experimental workflow for in vitro anticancer drug testing.

References

• 1. Effect of granatin B on the glioma cancer by inducing apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of granatin B on the glioma cancer by inducing apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Granatin B and punicalagin from Chinese herbal medicine pomegranate peels elicit reactive oxygen species-mediated apoptosis and cell cycle arrest in colorectal cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Punicalagin in Cancer Prevention—Via Signaling Pathways Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Punicalagin Restricts Growth, Promotes Apoptosis, and Reduces Invasion in Human Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jag.journalagent.com [jag.journalagent.com]
• 8. researchgate.net [researchgate.net]
• 9. Proteomic and metabolomic signatures of U87 glioblastoma cells treated with cisplatin and/or paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]

Structure-activity relationship of Ganorbiformin B analogs

An Objective Comparison of the Structure-Activity Relationship of Lanostane-Type Triterpenoid (B12794562) Analogs from Ganoderma

This guide provides a comparative analysis of the structure-activity relationships (SAR) of lanostane-type triterpenoids isolated from Ganoderma species. Due to the lack of specific information on "Ganorbiformin B," this document focuses on the well-researched class of lanostane-type triterpenoids, which are major bioactive constituents of Ganoderma.[1][2][3] The information presented is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of these natural compounds.

Triterpenoids from Ganoderma, particularly ganoderic acids and related lanostane-type compounds, have demonstrated a wide range of biological activities, including anticancer, immunomodulatory, and antioxidant effects.[1][4][5] Understanding the relationship between the chemical structure of these compounds and their biological activity is crucial for the development of new therapeutic agents.

Quantitative Data Summary

The following table summarizes the cytotoxic activity of selected lanostane-type triterpenoids against human cancer cell lines. The IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cells.

Compound	Modifications on Lanostane Skeleton	Cell Line	IC50 (µM)	Reference
Ganoderic Acid A	C-3: =O, C-26: -COOH	HepG2	25.5	[6]
Ganoderic Acid B	C-3: -OH, C-26: -COOH	HepG2	>100	[6]
Ganoderol B	C-3: -OH, C-7: -OCH3, C-26: -OH	MDA-MB-231	15.2	[6]
Ganodermanontriol	C-3: -OH, C-24: -OH, C-26:-OH	MDA-MB-231	35.8	[6]
15α,26-dihydroxy-5α-lanosta-7,9,24(E)-trien-3-one	C-3: =O, C-15: -OH, C-26: -OH	HeLa	12.5	[3]

Key Observations from SAR Studies:

• The presence of a carbonyl group at the C-3 position and an α,β-unsaturated carbonyl group in the side chain at C-26 are often characteristic of potent inhibitors of 5α-reductase.[7]

• For α-glucosidase inhibitory activity, a hydroxyl substituent at C-11 and a carboxylic group in the side chain are important. The presence of a double bond at C-20 and C-22 in the side chain, along with a hydroxyl group at C-3, can enhance this activity.[8]

• Cytotoxic activity against cancer cells is influenced by the oxygenation pattern of the triterpenoid core and the nature of the side chain.[6]

Experimental Protocols

MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[9][10]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of a detergent reagent (e.g., DMSO or a specialized solubilization solution) to each well to dissolve the formazan (B1609692) crystals.[9]

• Absorbance Measurement: Leave the plate at room temperature in the dark for 2 hours and then measure the absorbance at 570 nm using a microplate reader.

Western Blot Analysis for Protein Expression

Western blotting is a technique used to detect specific proteins in a sample.[11][12]

Protocol:

• Sample Preparation: Lyse the treated and untreated cells in a suitable lysis buffer. Determine the protein concentration of each lysate.

• SDS-PAGE: Load equal amounts of protein (typically 10-50 µg) from each sample onto an SDS-polyacrylamide gel. Run the gel to separate the proteins by molecular weight.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature or overnight at 4°C to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C with gentle agitation.[13]

• Secondary Antibody Incubation: Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[13]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

Signaling Pathway Visualization

Many bioactive compounds from Ganoderma have been shown to modulate the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which plays a key role in inflammation, immunity, and cell survival.[14][15]

Caption: Canonical NF-κB signaling pathway.

References

• 1. Natural Bio-Compounds from Ganoderma lucidum and Their Beneficial Biological Actions for Anticancer Application: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] A Comprehensive Review of the Structure Elucidation and Biological Activity of Triterpenoids from Ganoderma spp. | Semantic Scholar [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. ijfmr.com [ijfmr.com]
• 6. Cytotoxic lanostane-type triterpenoids from the fruiting bodies of Ganoderma lucidum and their structure–activity relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure-activity relationship for inhibition of 5alpha-reductase by triterpenoids isolated from Ganoderma lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure-activity relationships of lanostane-type triterpenoids from Ganoderma lingzhi as α-glucosidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Western Blot Protocols and Recipes | Thermo Fisher Scientific - US [thermofisher.com]
• 12. Western Blot Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 13. Experimental Protocol for Western Blotting Clinisciences [clinisciences.com]
• 14. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 15. creative-diagnostics.com [creative-diagnostics.com]

A Comparative Analysis of Natural vs. Synthetic Ganorbiformin B: A Data-Driven Guide

An initial investigation into the triterpenoid (B12794562) Ganorbiformin B, naturally occurring in Ganoderma orbiforme, reveals a significant gap in the scientific literature. While the chemical structure and natural source of Ganorbiformin B are documented, there is currently no publicly available data on its biological activities or a published total synthesis route. This absence of information makes a direct comparison between its natural and synthetic forms impossible at this time.

Given the constraints, and to fulfill the core requirements of providing a data-driven comparative guide for researchers, scientists, and drug development professionals, we propose a pivot to a closely related and extensively studied compound from the same genus: Ganoderic Acid A .

Ganoderic Acid A is a prominent triterpenoid isolated from Ganoderma lucidum, renowned for a wide array of biological activities.[1] Unlike Ganorbiformin B, there is a substantial body of research on Ganoderic Acid A, including data on its biological effects and efforts towards its synthesis, particularly through biotechnological methods. This allows for a meaningful and data-supported comparison that aligns with the original intent of the request.

This guide will, therefore, focus on a comparative analysis of naturally isolated Ganoderic Acid A versus its synthetically (biosynthetically) produced counterparts.

Ganoderic Acid A: A Comparative Overview

Ganoderic Acid A is one of the most abundant and well-studied triterpenoids from the medicinal mushroom Ganoderma lucidum.[1] It has garnered significant attention for its potential therapeutic applications, including anti-cancer, anti-inflammatory, neuroprotective, and hepatoprotective properties.[1][2]

Data Presentation: Natural vs. Biosynthetic Ganoderic Acid A

The following table summarizes the key comparable aspects between naturally sourced and biosynthetically produced Ganoderic Acid A.

Feature	Natural Ganoderic Acid A	Biosynthetic Ganoderic Acid A
Source	Fruiting bodies of Ganoderma lucidum	Genetically engineered microorganisms (e.g., Saccharomyces cerevisiae)
Production Method	Extraction and purification from fungal biomass	Fermentation and downstream processing
Typical Yield	Variable, dependent on fungal strain, cultivation conditions, and extraction efficiency. Generally low.	Can be optimized through metabolic engineering. A reported titer is 14.5 mg/L of a related ganoderic acid (HLDOA) in S. cerevisiae.[3]
Purity	High purity achievable through chromatographic techniques, but may contain related triterpenoid isomers.	Potentially higher purity with a more defined product profile, reducing the presence of closely related natural analogs.
Stereochemistry	Specific stereoisomer as produced by the fungal biosynthetic pathway.	Identical stereochemistry to the natural product if the correct biosynthetic enzymes are used.
Biological Activity	Well-documented anti-cancer, anti-inflammatory, and other pharmacological effects.[1][2][4]	Expected to be identical to the natural form if structurally identical. Biological validation is a key part of the development process.

Experimental Protocols

Isolation and Purification of Natural Ganoderic Acid A

A general protocol for the extraction and purification of Ganoderic Acid A from the fruiting bodies of Ganoderma lucidum involves the following steps:

• Drying and Pulverization: The fruiting bodies are dried and ground into a fine powder.

• Solvent Extraction: The powder is extracted with a non-polar solvent (e.g., ethanol, methanol, or acetone) to obtain a crude extract.

• Solvent Partitioning: The crude extract is then partitioned with solvents of varying polarity (e.g., n-hexane, ethyl acetate (B1210297), and n-butanol) to separate compounds based on their polarity. Triterpenoids like Ganoderic Acid A are typically enriched in the ethyl acetate fraction.

• Chromatographic Separation: The enriched fraction is subjected to multiple rounds of column chromatography (e.g., silica (B1680970) gel, Sephadex LH-20) to isolate individual compounds.

• Purification: Final purification is often achieved using High-Performance Liquid Chromatography (HPLC) to yield pure Ganoderic Acid A.

• Structural Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Biosynthesis of Ganoderic Acid A in a Heterologous Host (Saccharomyces cerevisiae)

The production of Ganoderic Acid A and its precursors in a host like S. cerevisiae involves introducing the relevant genes from the Ganoderma lucidum biosynthetic pathway.

• Host Strain Engineering: The yeast host is metabolically engineered to enhance the production of the precursor molecule, lanosterol (B1674476).

• Gene Introduction: Key genes from the Ganoderic Acid biosynthesis pathway, particularly cytochrome P450 enzymes (CYPs) responsible for the specific oxidative steps that convert lanosterol to Ganoderic Acid A, are introduced into the yeast.[3][5]

• Fermentation: The engineered yeast strain is cultivated in a bioreactor under optimized conditions (e.g., temperature, pH, nutrient feed) to produce the target compound.

• Extraction and Purification: The product is extracted from the fermentation broth or the yeast cells and purified using methods similar to those for the natural product.

Mandatory Visualizations

Ganoderic Acid Biosynthesis Pathway

Caption: Simplified biosynthetic pathway of Ganoderic Acid A from Acetyl-CoA.

Experimental Workflow: Natural vs. Biosynthetic

Caption: Workflow for the production and comparison of natural and biosynthetic Ganoderic Acid A.

Signaling Pathway: Anti-Cancer Mechanism of Ganoderic Acid A

Ganoderic Acid A has been shown to exert its anti-cancer effects through multiple signaling pathways. For instance, it can inhibit the proliferation and invasion of hepatocellular carcinoma cells.[4]

Caption: Key anti-cancer mechanisms of action for Ganoderic Acid A.

References

• 1. mdpi.com [mdpi.com]
• 2. Research Progress on the Biological Activity of Ganoderic Acids in Ganoderma lucidum over the Last Five Years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. life.sjtu.edu.cn [life.sjtu.edu.cn]
• 4. Ganoderic acid A inhibits proliferation and invasion, and promotes apoptosis in human hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biosynthesis of a novel ganoderic acid by expressing CYP genes from Ganoderma lucidum in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]

Ganorbiformin B: A Potential Novel Anti-Fibrotic Agent Compared to Standard of Care

For Researchers, Scientists, and Drug Development Professionals

Liver fibrosis, the excessive accumulation of extracellular matrix proteins, represents a significant global health challenge. The activation of hepatic stellate cells (HSCs) is a pivotal event in the progression of liver fibrosis. This guide provides a comparative overview of the bioactivity of Ganorbiformin B, a triterpenoid (B12794562) from Ganoderma species, against the standard of care drug, entecavir (B133710), in the context of anti-liver fibrosis activity.

Mechanism of Action

Ganorbiformin B and Ganoderma Triterpenoids:

Ganorbiformin B is a lanostane-type triterpenoid, a class of compounds found in medicinal mushrooms of the Ganoderma genus. Triterpenoids from Ganoderma have demonstrated significant anti-liver fibrosis activity. Their primary mechanism of action involves the direct inhibition of hepatic stellate cell (HSC) activation and proliferation. This is largely achieved through the downregulation of the Transforming Growth Factor-β (TGF-β)/Smad signaling pathway, a key cascade in the fibrogenic process. By inhibiting this pathway, Ganoderma triterpenoids can reduce the expression of profibrotic genes, thereby attenuating the progression of liver fibrosis.

Entecavir:

Entecavir is a nucleoside analog primarily used as a standard of care for the treatment of chronic hepatitis B (CHB)-related liver fibrosis. Its principal mechanism is the potent inhibition of hepatitis B virus (HBV) replication. By suppressing the viral load, entecavir reduces the ongoing liver inflammation and damage that drives the fibrotic process. While its anti-fibrotic effect is mainly indirect, some studies suggest that entecavir may also exert direct effects by modulating inflammatory pathways, such as the IL-6/STAT3/SOCS3 pathway, and by reducing levels of the pro-fibrotic cytokine TGF-β1.

Quantitative Bioactivity Data

A direct quantitative comparison of the anti-fibrotic potency of Ganorbiformin B and entecavir is challenging due to the limited availability of specific IC50 or EC50 values for Ganorbiformin B. However, data for a triterpenoid-rich extract from Ganoderma lucidum provides a valuable benchmark.

Compound/Extract	Assay	Target Cell Line	Parameter	Value
Triterpenoid-rich extract of G. lucidum	PDGF-BB-stimulated cell proliferation	Rat HSCs (HSC-T6)	IC50	8.52 ± 0.33 µg/mL
Ganorbiformin B	-	-	IC50/EC50	Data not available
Entecavir	Direct anti-fibrotic assays on HSCs	-	IC50/EC50	Data not available

Signaling Pathway

The TGF-β signaling pathway is a central regulator of liver fibrosis and a key target for the anti-fibrotic activity of Ganoderma triterpenoids.

Caption: TGF-β signaling pathway in hepatic stellate cell activation and its inhibition by Ganoderma triterpenoids.

Experimental Protocols

Hepatic Stellate Cell (HSC) Proliferation Assay (BrdU Incorporation)

This assay measures the proliferation of HSCs by quantifying the incorporation of 5-bromo-2'-deoxyuridine (B1667946) (BrdU), a thymidine (B127349) analog, into newly synthesized DNA.

Methodology:

• Cell Seeding: Plate HSCs (e.g., LX-2 or primary HSCs) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the test compound (e.g., Ganorbiformin B) or vehicle control for 24-48 hours.

• BrdU Labeling: Add BrdU labeling solution to each well to a final concentration of 10 µM and incubate for 2-4 hours to allow for incorporation into the DNA of proliferating cells.

• Fixation and Denaturation: Remove the labeling medium, and fix the cells with a fixing/denaturing solution for 30 minutes at room temperature. This step is crucial for exposing the incorporated BrdU to the detection antibody.

• Antibody Incubation: Wash the wells and add a specific anti-BrdU monoclonal antibody. Incubate for 1 hour at room temperature.

• Secondary Antibody and Detection: After washing, add a horseradish peroxidase (HRP)-conjugated secondary antibody and incubate for 30 minutes. Add a TMB substrate to develop color.

• Quantification: Measure the absorbance at 450 nm using a microplate reader. The intensity of the color is directly proportional to the amount of BrdU incorporated, and thus to the level of cell proliferation.

TGF-β1-Induced HSC Activation Assay

This assay assesses the ability of a compound to inhibit the activation of HSCs induced by the pro-fibrotic cytokine TGF-β1. Activation is typically measured by the expression of α-smooth muscle actin (α-SMA), a key marker of activated HSCs.

Methodology:

• Cell Culture: Culture HSCs (e.g., LX-2 cell line) in DMEM supplemented with 10% fetal bovine serum (FBS).

• Serum Starvation: Prior to treatment, starve the cells in a serum-free medium for 12-24 hours to synchronize them in a quiescent state.

• Treatment and Stimulation: Pre-treat the cells with the test compound (e.g., Ganorbiformin B) for 1-2 hours. Subsequently, stimulate the cells with recombinant human TGF-β1 (typically 5-10 ng/mL) for 24-48 hours.

• Western Blot Analysis for α-SMA:

  • Lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with a primary antibody against α-SMA overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities. A decrease in α-SMA expression in the presence of the test compound indicates inhibition of HSC activation.

Conclusion

Ganorbiformin B, as a representative of Ganoderma triterpenoids, presents a promising avenue for the development of direct-acting anti-fibrotic therapies. Its mechanism of inhibiting the TGF-β/Smad pathway in HSCs targets a fundamental process in liver fibrogenesis. In contrast, the standard of care drug, entecavir, exerts its anti-fibrotic effects primarily through the suppression of HBV replication, making it highly effective in the context of viral hepatitis-induced fibrosis.

Further research is warranted to elucidate the specific quantitative bioactivity of Ganorbiformin B and other purified Ganoderma triterpenoids. Head-to-head in vitro and in vivo studies comparing these natural compounds with standard of care drugs under various etiologies of liver fibrosis will be crucial in determining their therapeutic potential. The development of direct-acting anti-fibrotic agents like Ganorbiformin B could offer new therapeutic strategies for patients with liver fibrosis, regardless of the underlying cause.

Replicating Published Findings on Ganorbiformin B: A Comparative Guide

This guide provides a comparative analysis of the published findings on Ganorbiformin B, a lanostane (B1242432) triterpenoid (B12794562) isolated from the medicinal mushroom Ganoderma orbiforme. As direct replication studies are not available in the published literature, this document serves to contextualize the initial findings by comparing them with the activities of other well-studied triterpenoids from the Ganoderma genus. The provided experimental protocols and data are intended to assist researchers in replicating and expanding upon the initial discovery.

Comparative Analysis of Cytotoxic Activity

The initial study on Ganorbiformin B evaluated its cytotoxic effects against several human cancer cell lines. For a comprehensive comparison, the following table summarizes the reported IC50 values for Ganorbiformin B and other representative cytotoxic triterpenoids from Ganoderma species.

Compound	Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)	Reference
Ganorbiformin B	NCI-H187	Small Cell Lung Cancer	Not Specified	36	Isaka et al., 2017
MCF-7	Breast Cancer	Not Specified	>50	Isaka et al., 2017
KB	Oral Epidermoid Carcinoma	Not Specified	>50	Isaka et al., 2017
Vero	Normal African Green Monkey Kidney	Not Specified	>50	Isaka et al., 2017
Ganoderic Acid A	HepG2	Hepatocellular Carcinoma	24	187.6	[1]
48	203.5	[1]
SMMC7721	Hepatocellular Carcinoma	24	158.9	[1]
48	139.4	[1]
Ganoderic Acid T	HeLa	Cervical Cancer	24	Not specified, but induced G1 arrest at 2.5, 5, and 10 µM	[2]
7-Oxo-ganoderic acid Z2	H460	Lung Cancer	Not Specified	43.1	[3]

Experimental Methodologies

Detailed protocols for the key experiments are provided below to facilitate replication and further investigation.

Cytotoxicity Assay (MTT Assay)

This protocol is adapted from standard methodologies and the original study on Ganorbiformin B to determine the concentration of the compound required to inhibit the growth of cancer cells by 50% (IC50).[4][5][6]

Materials:

• Cancer cell lines (e.g., NCI-H187, MCF-7, KB) and a normal cell line (e.g., Vero)

• Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• Ganorbiformin B (or other test compounds)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Treatment: Prepare serial dilutions of Ganorbiformin B in complete medium. The final DMSO concentration should not exceed 0.1%. Remove the old medium and add 100 µL of the diluted Ganorbiformin B formulations. Include wells for untreated cells (medium only) and vehicle control (medium with DMSO).

• Incubation: Incubate the plates for the desired time period (e.g., 48 or 72 hours).

• MTT Incubation: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control and determine the IC50 value using a dose-response curve.

Caption: Workflow for determining the cytotoxicity of Ganorbiformin B.

NF-κB Signaling Pathway Analysis (Western Blot)

While the direct effect of Ganorbiformin B on the NF-κB pathway has not been published, related ganoderic acids are known to inhibit this pathway.[7][8] This protocol provides a general method for investigating the potential of Ganorbiformin B to modulate NF-κB signaling.

Materials:

• Cancer cell line (e.g., MDA-MB-231 breast cancer cells)

• Complete culture medium

• Ganorbiformin B

• LPS or TNF-α (for stimulating the NF-κB pathway)

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, and a loading control like β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Pre-treat cells with Ganorbiformin B for a specified time (e.g., 1 hour) before stimulating with LPS or TNF-α for the desired duration (e.g., 30 minutes for phosphorylation events).

• Protein Extraction: Wash cells with ice-cold PBS and lyse with RIPA buffer. Collect the supernatant containing the total protein after centrifugation.

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.

• Western Blotting:

  • Separate equal amounts of protein (e.g., 20-40 µg) by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

Caption: Potential inhibition of the NF-κB signaling pathway by Ganoderma triterpenoids.

References

• 1. Ganoderic acid A inhibits proliferation and invasion, and promotes apoptosis in human hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ganoderic acid T improves the radiosensitivity of HeLa cells via converting apoptosis to necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Ganoderic acids alleviate atherosclerosis by inhibiting macrophage M1 polarization via TLR4/MyD88/NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Ganoderic acids suppress growth and angiogenesis by modulating the NF-κB signaling pathway in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ganoderic acids suppress growth and invasive behavior of breast cancer cells by modulating AP-1 and NF-kappaB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Novel Compounds: Procedures for Ganorbiformin B

As "Ganorbiformin B" is not a compound with readily available public domain safety and disposal information, it must be handled as a novel or uncharacterized substance. This necessitates treating it as potentially hazardous and following a comprehensive disposal protocol rooted in established safety principles. The primary directive is to consult your institution's Environmental Health and Safety (EHS) department before initiating any disposal procedures, as they will provide guidance that ensures compliance with federal, state, and local regulations.[1]

Immediate Safety and Handling

When handling a novel compound like Ganorbiformin B, the assumption of hazard is a critical safety measure.[1][2]

• Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[1] If there is a potential for aerosolization, additional respiratory protection may be required.[1]

• Ventilation: All manipulations of Ganorbiformin B should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][2]

• Spill Management: Ensure a spill kit appropriate for a broad range of chemical classes is readily available. Follow your institution's established spill response procedures in the event of an accidental release.[1]

Step-by-Step Disposal Protocol

The following steps outline a safe and compliant method for disposing of Ganorbiformin B and materials contaminated with it.

1. Waste Segregation: Proper segregation at the point of generation is the most critical step in safe waste management.[1] Do not mix Ganorbiformin B waste with other waste streams.[2]

• Solid Waste: Collect unused or expired pure Ganorbiformin B and any contaminated lab consumables (e.g., weighing paper, gloves, pipette tips) in a designated, leak-proof container clearly labeled for this waste stream.

• Liquid Waste: Solutions containing Ganorbiformin B must be collected in a separate, sealed, and compatible liquid waste container. Never dispose of these solutions down the drain.[3]

• Sharps Waste: Chemically contaminated sharps such as needles, blades, and broken glass must be disposed of in a labeled, puncture-proof container.

2. Containerization and Labeling: Proper containerization and labeling are essential to prevent accidental exposure and ensure correct handling by waste management personnel.

• Containers: Use containers that are chemically resistant to the waste they hold and are in good condition with secure, leak-proof closures.[4] The original chemical container is often the best choice for its compatible waste.[5]

• Labeling: As soon as the first drop of waste is added, the container must be labeled.[1] The label should include:

  • The words "Hazardous Waste".[1][6]

  • The full chemical name: "Ganorbiformin B". Avoid using abbreviations or chemical formulas.[6][7]

  • The approximate concentration and quantity of the waste.

  • The date when waste was first added to the container (accumulation start date).[6]

  • The name of the principal investigator or laboratory contact.[6]

3. Storage in a Satellite Accumulation Area (SAA):

• Store waste containers in a designated SAA within the laboratory, at or near the point of generation.[3][4][8]

• The storage area should be away from general traffic and incompatible chemicals.[9]

• It is best practice to store liquid waste containers in secondary containment to mitigate spills.[4][6]

• Do not store hazardous chemicals on floors, carts, or near heat sources.[9]

4. Request for Waste Pickup:

• Once the waste container is full or ready for disposal, follow your institution's procedures for chemical waste pickup.

• Contact your institution's EHS department or the designated hazardous waste management office.[1]

• Be prepared to provide all available information about the compound and the process that generated the waste.

Summary of Disposal Procedures

Waste Type	Container Requirements	Key Disposal Procedures
Solid Waste	Leak-proof, compatible container with a secure lid.	Collect all contaminated materials (gloves, wipes, etc.). Label as "Hazardous Waste: Ganorbiformin B Solid Waste". Store in SAA until pickup.
Non-Halogenated Liquid	Chemically resistant, sealed container (e.g., glass).	Collect all aqueous and organic solutions. Label as "Hazardous Waste: Ganorbiformin B Liquid Waste" and list solvents. Store in secondary containment within the SAA. Do not drain dispose.
Halogenated Liquid	Chemically resistant, sealed container (e.g., glass).	Segregate from non-halogenated waste. Label as "Hazardous Waste: Ganorbiformin B Halogenated Liquid Waste" and list solvents. Store in secondary containment within the SAA.
Sharps	Puncture-proof container.	Collect all contaminated needles, scalpels, and broken glass. Label as "Hazardous Waste: Ganorbiformin B Sharps". Seal container when 3/4 full and request pickup.

Visualizing the Disposal Workflow and Responsibilities

To further clarify the disposal process for a novel compound like Ganorbiformin B, the following diagrams illustrate the procedural workflow and the key relationships involved in chemical waste management.

Caption: Disposal workflow for a novel chemical compound.

Caption: Key relationships in chemical waste management.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. danielshealth.com [danielshealth.com]
• 5. vumc.org [vumc.org]
• 6. benchchem.com [benchchem.com]
• 7. Unknown Chemical Waste Disposal | Campus Operations | Campus Operations [campusoperations.temple.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]